1-Iodobicyclo[1.1.1]pentane

• CAS: 133692-73-6

Core Science & Biosynthesis

A Technical Guide to 1-Iodobicyclo[1.1.1]pentane: A Cornerstone for Phenyl Ring Bioisosterism in Modern Drug Discovery

Abstract

The strategic replacement of phenyl rings with saturated bioisosteres is a pivotal tactic in modern medicinal chemistry, aimed at overcoming the pharmacokinetic and physicochemical liabilities often associated with aromatic moieties. Among these, the bicyclo[1.1.1]pentane (BCP) scaffold has emerged as a premier three-dimensional (3D) surrogate for the 1,4-disubstituted phenyl ring. This technical guide provides an in-depth exploration of the BCP motif's role, focusing on 1-iodobicyclo[1.1.1]pentane as the critical and versatile synthetic precursor. We will dissect the fundamental advantages of the BCP core, detail the synthesis and reactivity of its iodo-functionalized derivative, and present compelling case studies that underscore its transformative impact on drug development programs. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this powerful tool to design next-generation therapeutics with superior drug-like properties.

The Phenyl Ring Problem and the Rise of a 3D Bioisostere

For decades, the phenyl ring has been a ubiquitous scaffold in drug design, valued for its rigid structure and ability to present substituents in a defined geometry. However, its planarity and aromaticity are frequently associated with significant drawbacks, including poor aqueous solubility, high metabolic susceptibility (particularly to cytochrome P450-mediated oxidation), and a tendency for non-specific binding through π-π interactions.[1][2] These liabilities can lead to poor pharmacokinetic profiles, off-target toxicity, and ultimately, clinical failure.

The "Escape from Flatland" concept in medicinal chemistry advocates for the incorporation of C(sp³)-rich, three-dimensional scaffolds to mitigate these issues.[2][3] The bicyclo[1.1.1]pentane (BCP) core has risen to prominence as a superior non-classical bioisostere for the para-substituted phenyl ring.[4][5][6] While kinetically stable, the BCP cage possesses significant ring strain (approx. 66.6 kcal/mol), which imparts unique electronic and geometric properties.[3][5][6] This guide focuses on 1-iodobicyclo[1.1.1]pentane, a key building block that serves as a versatile handle for incorporating the BCP moiety into target molecules.

Physicochemical and Pharmacokinetic Advantages of the BCP Scaffold

The substitution of a phenyl ring with a BCP core imparts a cascade of beneficial property modifications that address the primary shortcomings of aromatic systems.

Geometric and Physicochemical Profile

The BCP scaffold effectively mimics the linear exit vector of a 1,4-disubstituted benzene ring, making it an excellent geometric replacement where the phenyl group primarily functions as a rigid spacer.[4][5][6] However, the distance between the bridgehead substituents is shorter than in a corresponding phenyl ring (~1.85 Å vs. ~2.79 Å).[4] This structural difference is a critical design consideration. The most significant advantages are observed in the molecule's physicochemical properties.

Table 1: Comparative Physicochemical Properties: Phenyl vs. BCP

Property	Phenyl-Containing Compounds	BCP-Containing Analogs	Rationale for Improvement
Solubility	Generally low due to planarity and hydrophobicity	Significantly Increased	The 3D, non-planar structure disrupts crystal lattice packing and reduces hydrophobicity.[1][4][7][8][9]
Lipophilicity (logP/logD)	High	Lowered	As a saturated hydrocarbon, BCP is less lipophilic than a phenyl ring.[4][9]
Metabolic Stability	Prone to CYP450 oxidation	Markedly Improved	The saturated sp³ carbons of the BCP core are resistant to oxidative metabolism.[1][2][3][7][10]
Fraction of sp³ Carbons (Fsp³)	Low	Increased	Directly replaces a C(sp²) system with a C(sp³) rich scaffold, improving "drug-likeness".[4]

| Permeability | Variable, can be low | Often Improved | Reduced planarity and optimized lipophilicity can lead to enhanced membrane permeability.[4][8][9] |

Impact on Pharmacokinetics

The improvements in physicochemical properties directly translate into a more favorable pharmacokinetic profile. Enhanced metabolic stability leads to lower clearance and longer half-lives.[7] Increased solubility and permeability contribute to better oral absorption and bioavailability, as demonstrated in multiple preclinical models.[7][8] For instance, the replacement of a fluorophenyl ring in a γ-secretase inhibitor with a BCP motif resulted in a ~4-fold increase in both Cmax and AUC in a mouse model.[8][11]

1-Iodobicyclo[1.1.1]pentane: A Versatile Synthetic Hub

The power of the BCP scaffold in drug design is only accessible through robust and scalable synthetic chemistry. 1-Iodobicyclo[1.1.1]pentane has become the preeminent intermediate for this purpose, serving as a stable, crystalline solid that can be readily functionalized.[12]

Synthesis from [1.1.1]Propellane

The most common and efficient entry to the BCP core is through the ring-opening of [1.1.1]propellane, a highly strained but accessible hydrocarbon. The reaction proceeds via the addition of a radical to the central, inverted C-C bond of propellane. Alkyl iodides are excellent radical precursors for this transformation. Modern synthetic advancements have established photochemical methods that are highly scalable and avoid the use of metal catalysts.[13]

Caption: Key Synthetic Transformations of 1-Iodobicyclo[1.1.1]pentane (BCP).

Case Studies: Validating the BCP Strategy in Drug Candidates

The theoretical benefits of the BCP scaffold have been validated in numerous drug discovery programs. The following case studies highlight its successful application.

Case Study 1: γ-Secretase Inhibitor for Alzheimer's Disease

Bristol Myers Squibb's work on γ-secretase inhibitors provides a landmark example. The parent compound, BMS-708,163, contained a central fluorophenyl ring. [8][11]Its replacement with a BCP core led to an equipotent analog with a dramatically improved property profile. [6][8][11] Table 2: Property Comparison of a γ-Secretase Inhibitor

Parameter	BMS-708,163 (Phenyl)	Compound 3 (BCP Analog)	Fold Improvement
γ-Secretase Inhibition (IC₅₀)	Potent	Equipotent	-
Aqueous Solubility	Low	Significantly Improved	>10x
Passive Permeability	Moderate	Significantly Improved	>5x

| Oral Absorption (Mouse Cmax/AUC) | Baseline | ~4-fold Increase | 4x |

Data sourced from Stepan et al., J. Med. Chem. 2012. [8][11] This work presented a compelling case for the broader application of BCP as a phenyl ring replacement, demonstrating that significant gains in drug-like properties could be achieved without sacrificing potency. [8][11]

Case Study 2: LpPLA2 Inhibitor for Atherosclerosis

Darapladib, a lipoprotein-associated phospholipase A2 (LpPLA2) inhibitor, suffered from suboptimal physicochemical properties, including high lipophilicity and low solubility. [4][9]Replacing one of its phenyl rings with a BCP moiety yielded an analog with maintained potency and a superior profile.

Table 3: Property Comparison of an LpPLA2 Inhibitor

Parameter	Darapladib (Phenyl)	BCP Analog (Compound 5)	Fold Improvement
LpPLA2 Inhibition (pIC₅₀)	10.2	9.9	~1x (maintained)
Kinetic Solubility	8 µM	74 µM	9.3x
Artificial Membrane Permeability	230 nm/s	705 nm/s	3.1x

| Aromatic Ring Count | 4 | 3 | - |

Data sourced from Hayter et al., ACS Med. Chem. Lett. 2016. [9] The study confirmed the utility of the BCP group as a phenyl bioisostere for improving physicochemical properties, with X-ray crystallography confirming the BCP analog retained the parent's binding mode. [9]

Case Study 3: IDO1 Inhibitors for Cancer Immunotherapy

In the development of indoleamine-2,3-dioxygenase 1 (IDO1) inhibitors, a lead compound suffered from metabolic instability due to amide hydrolysis linked to a central phenyl ring. [7]Replacing this ring with a BCP core effectively blocked this metabolic pathway.

The resulting lead compound, featuring the BCP bioisostere, demonstrated excellent potency and selectivity, superior metabolic stability across species, low clearance, a long elimination half-life, and high oral bioavailability in rats and dogs. [7]This strategic replacement transformed a metabolically liable scaffold into a drug candidate with a very favorable overall profile and a low predicted human dose. [7]

Conclusion and Future Outlook

The bicyclo[1.1.1]pentane scaffold has been decisively validated as a powerful bioisostere for the para-substituted phenyl ring. Its incorporation consistently enhances critical drug-like properties, including solubility, metabolic stability, and permeability, often while maintaining or even improving biological activity.

1-Iodobicyclo[1.1.1]pentane stands as the linchpin in this strategy, providing a robust, versatile, and scalable entry point for introducing the BCP core. The continued development of novel synthetic methodologies for the synthesis and functionalization of BCPs will further expand their application. As drug discovery continues to move towards molecules with greater three-dimensionality and optimized ADME properties, the strategic use of the BCP motif, enabled by the chemistry of its iodo-derivative, will undoubtedly play an increasingly vital role in the design of innovative and successful therapeutics.

References

• Zhang, Y., et al. (2021). Discovery of Potent and Orally Available Bicyclo[1.1.1]pentane-Derived Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Fang, Z., et al. (2024). The Application of Bicyclo[1.1.1]pentane as a Bioisostere of the Phenyl Ring in Pharmaceutical Chemistry. Synthesis. Available at: [Link]

• Jolecz, O., et al. (2025). Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts. The Journal of Organic Chemistry. Available at: [Link]

• Cernijenko, A., et al. (2023). Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. Organic Letters. Available at: [Link]

• Stepan, A. F., et al. (2012). Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor. Journal of Medicinal Chemistry. Available at: [Link]

• Hayter, B. R., et al. (2016). Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor. ACS Medicinal Chemistry Letters. Available at: [Link]

• Bull, J. A., et al. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au. Available at: [Link]

• Mykhailiuk, P. K., et al. (2023). The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. ChemRxiv. Available at: [Link]

• Bull, J. A., et al. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au. Available at: [Link]

• Ma, H., et al. (2024). Synthesis of Azo-Substituted Bicyclo[1.1.1]pentanes (BCPs) via Base-Promoted Halogen Atom Transfer. Organic Letters. Available at: [Link]

• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry. Available at: [Link]

• Kanazawa, J., & Uchiyama, M. (2018). Recent Advances in the Synthetic Chemistry of Bicyclo[1.1.1]pentane. Chemical and Pharmaceutical Bulletin. Available at: [Link]

• Liu, C., et al. (2026). Propellane-free access to bicyclo[1.1.1]pentanes. Nature Communications. Available at: [Link]

• Wang, L., et al. (2023). Exceptional reactivity of the bridgehead amine on bicyclo[1.1.1]pentane. Tetrahedron Letters. Available at: [Link]

• Bull, J. A., & Mykhailiuk, P. K. (2026). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. ResearchGate. Available at: [Link]

• Stepan, A. F., et al. (2012). Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor. Journal of Medicinal Chemistry. Available at: [Link]

• Adcock, J. L., & Gakh, A. A. (1992). Nucleophilic substitution in 1-substituted 3-iodobicyclo[1.1.1]pentanes. A new synthetic route to functionalized bicyclo[1.1.1]pentane derivatives. The Journal of Organic Chemistry. Available at: [Link]

• Thobie-Gautier, E., et al. (2018). Synthesis of 1,3-disubstituted bicyclo[1.1.1]pentanes by cross-coupling induced by transition metals – formation of C–C bonds. Organic & Biomolecular Chemistry. Available at: [Link]

Sources

• 1. Application of Bicyclo[1.1.1]pentane in Drug Development Research [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Propellane-free access to bicyclo[1.1.1]pentanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. img01.pharmablock.com [img01.pharmablock.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery of Potent and Orally Available Bicyclo[1.1.1]pentane-Derived Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. semanticscholar.org [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. chemrxiv.org [chemrxiv.org]

Protocols & Analytical Methods

Application and Protocols for Photoredox-Catalyzed Cross-Coupling of 1-Iodobicyclo[1.1.1]pentane

Introduction: The Rise of Bicyclo[1.1.1]pentane in Modern Drug Discovery

In the relentless pursuit of novel therapeutic agents with improved pharmacological profiles, medicinal chemists are increasingly "escaping from flatland" by incorporating three-dimensional molecular scaffolds into drug candidates. Among these, bicyclo[1.1.1]pentane (BCP) has emerged as a premier bioisostere for para-substituted phenyl rings, tert-butyl groups, and internal alkynes.[1][2][3] Its rigid, rod-like structure allows it to mimic the geometry of these common motifs while often conferring superior physicochemical properties such as increased aqueous solubility, improved metabolic stability, and enhanced cell permeability.[3][4][5] The incorporation of BCPs can lead to significant improvements in the drug-like properties of a molecule, making it a highly sought-after building block in pharmaceutical research and development.[2]

Historically, the synthesis and functionalization of BCPs have been challenging, limiting their widespread adoption. However, the advent of modern synthetic methodologies, particularly visible-light photoredox catalysis, has revolutionized access to this valuable scaffold.[6][7] Photoredox catalysis offers a mild, efficient, and highly functional group tolerant approach to generate and react BCP-centered radicals, enabling a diverse range of cross-coupling reactions. This application note provides a detailed guide to the photoredox-catalyzed cross-coupling of 1-iodobicyclo[1.1.1]pentane, a key building block for the synthesis of complex BCP-containing molecules.

The Mechanism: Harnessing Light to Forge New Bonds

Visible-light photoredox catalysis relies on the ability of a photocatalyst (PC) to absorb light and, in its excited state (PC*), engage in single-electron transfer (SET) processes with organic substrates. In the context of 1-iodobicyclo[1.1.1]pentane (BCP-I) cross-coupling, the general mechanism proceeds as follows:

• Photoexcitation: The photocatalyst absorbs a photon of visible light, promoting it to a long-lived, electronically excited state.

• Reductive Quenching Pathway: The excited photocatalyst is reductively quenched by a sacrificial electron donor, generating a potent reductant. This reduced photocatalyst then transfers an electron to the BCP-I, leading to the homolytic cleavage of the C-I bond and the formation of the key bicyclo[1.1.1]pentyl radical (BCP•).

• Oxidative Quenching Pathway: Alternatively, the excited photocatalyst can be oxidatively quenched by an electron acceptor. The resulting oxidized photocatalyst can then accept an electron from a suitable donor, which in some cases can be the BCP-I itself, again generating the BCP•.

• Radical Cross-Coupling: The highly reactive BCP• rapidly engages with a coupling partner (e.g., an electron-deficient alkene, an amine, or a thiol) to form the desired C-C, C-N, or C-S bond.

• Catalyst Regeneration: The photocatalyst is returned to its ground state through a final electron transfer event, completing the catalytic cycle.

Caption: General photoredox catalytic cycle for BCP-I cross-coupling.

Application Notes and Protocols

The following protocols provide detailed procedures for the photoredox-catalyzed cross-coupling of 1-iodobicyclo[1.1.1]pentane with various coupling partners. These protocols are intended as a starting point and may require optimization for specific substrates.

Protocol 1: C-C Bond Formation via Giese-Type Addition to Electron-Deficient Alkenes

The Giese reaction is a powerful tool for the formation of C-C bonds by the addition of a radical to an electron-deficient alkene.[8] Photoredox catalysis provides a mild and efficient way to generate the BCP radical for this transformation.

Rationale: This protocol utilizes a common iridium-based photocatalyst, fac-[Ir(ppy)₃], which is known to efficiently generate alkyl radicals from alkyl iodides under visible light irradiation. The use of a sacrificial amine base, such as triethylamine, serves as a reductant in the catalytic cycle and also neutralizes any generated HI.

Parameter	Recommended Condition
Photocatalyst	fac-[Ir(ppy)₃] (1-2 mol%)
Substrates	1-Iodobicyclo[1.1.1]pentane (1.0 equiv), Alkene (1.5-2.0 equiv)
Base	Triethylamine (2.0-3.0 equiv)
Solvent	Anhydrous and degassed DMSO or DMF
Light Source	Blue LEDs (450 nm)
Temperature	Room temperature
Reaction Time	12-24 hours

Step-by-Step Protocol:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add fac-[Ir(ppy)₃] (0.01-0.02 equiv), 1-iodobicyclo[1.1.1]pentane (1.0 equiv), and the electron-deficient alkene (1.5-2.0 equiv).

• Seal the vial with a septum and purge with nitrogen or argon for 15-20 minutes.

• Add anhydrous, degassed solvent (to achieve a concentration of 0.1 M with respect to the limiting reagent) and triethylamine (2.0-3.0 equiv) via syringe.

• Place the reaction vial approximately 5-10 cm from a blue LED light source and stir vigorously at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nickel-Catalyzed Decarboxylative Cross-Coupling of Bicyclo[1.1.1]pentyl Radicals Enabled by Electron Donor–Acceptor Complex Photoactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Visible light driven C–N cross-coupling reactions catalysed by a conjugated polymer network - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]

Application Note: Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling of 1-Iodobicyclo[1.1.1]pentane (BCP-I)

Executive Summary

The bicyclo[1.1.1]pentane (BCP) motif has emerged as a premier bioisostere for para-substituted phenyl rings and tert-butyl groups in modern drug discovery, offering improved metabolic stability and aqueous solubility. However, the functionalization of the bridgehead C(sp3) position is notoriously difficult due to extreme steric hindrance and the high s-character of the C–H bonds. This application note details a robust, self-validating protocol for the Nickel-catalyzed Suzuki-Miyaura cross-coupling of 1-iodobicyclo[1.1.1]pentane (BCP-I) with boronic acids. By leveraging a single-electron transfer (SET) mechanism, this method circumvents the limitations of traditional Palladium catalysis, enabling the rapid and scalable construction of C(sp3)–C(sp2) and C(sp3)–C(sp3) bonds.

Mechanistic Rationale: Why Nickel and Why BCP-I?

Traditional Palladium-catalyzed Suzuki-Miyaura couplings rely on a two-electron concerted oxidative addition. For highly sterically hindered, unactivated alkyl halides like BCP-I, this pathway is kinetically prohibited, often leading to catalyst decomposition or undesired homocoupling[1].

Nickel catalysis offers a paradigm shift. Nickel readily accesses odd-oxidation states (Ni(I)/Ni(III)), enabling a radical-based single-electron transfer (SET) pathway that bypasses the steric penalties of concerted oxidative addition[2].

• The Role of BCP-I: The retained BCP iodide functionality serves as a highly versatile handle for transition-metal catalysis[3]. The C–I bond in BCP-I is weaker than the corresponding C–Br or C–Cl bonds. This lower bond dissociation energy facilitates efficient SET from a low-valent Ni(I) species, generating a transient, highly reactive BCP radical[4].

• Ligand Selection (dtbbpy): 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy) is selected as the optimal ligand. Its bidentate nitrogen coordination stabilizes the highly reactive Ni(I) and Ni(III) intermediates, while the bulky tert-butyl groups prevent the formation of off-cycle, inactive Ni-dimers.

• Boron Coupling Partner: BCP halides undergo efficient nickel-catalyzed coupling with various boronic reagents, making this a highly modular approach for late-stage functionalization[5].

Mechanistic pathway of Ni-catalyzed Suzuki-Miyaura coupling via single-electron transfer (SET).

Reaction Design & Optimization

A systematic evaluation of reaction parameters reveals that the choice of base and solvent is critical for balancing the transmetalation rate with the stability of the BCP radical.

Table 1: Optimization of Ni-Catalyzed BCP-I Suzuki-Miyaura Coupling

Entry	Catalyst (10 mol%)	Ligand (15 mol%)	Base (3.0 eq)	Solvent	Yield (%)	Observation / Causality
1	NiCl₂·glyme	dtbbpy	K₃PO₄	THF/iPrOH	88%	Optimal balance of SET and transmetalation rates.
2	NiCl₂·glyme	dtbbpy	K₂CO₃	THF/iPrOH	45%	Base insufficiently soluble; slow transmetalation.
3	NiCl₂·glyme	dppf	K₃PO₄	THF/iPrOH	12%	Bidentate phosphine restricts radical rebound step.
4	Pd(dppf)Cl₂	None	K₃PO₄	THF/H₂O	5%	Pd fails to undergo oxidative addition to BCP-I[1].
5	NiCl₂·glyme	dtbbpy	K₃PO₄	DMF	30%	Solvent coordinates too strongly to Ni, inhibiting catalysis.

Note: Yields determined by GC-FID using 1,3,5-trimethoxybenzene as an internal standard.

Experimental Protocol: A Self-Validating System

This protocol is designed with built-in validation checkpoints to ensure reproducibility and mechanistic fidelity.

Materials Required:

• 1-Iodobicyclo[1.1.1]pentane (BCP-I) (1.0 equiv, 0.5 mmol)

• Aryl/Alkyl Boronic Acid (1.5 equiv, 0.75 mmol)

• NiCl₂·glyme (10 mol%, 11.0 mg)

• dtbbpy (15 mol%, 20.1 mg)

• K₃PO₄ (anhydrous, finely ground, 3.0 equiv, 318 mg)

• Internal Standard: 1,3,5-Trimethoxybenzene (0.5 equiv, 42 mg)

• Solvent: Anhydrous THF/iPrOH (4:1 v/v, 2.5 mL, 0.2 M)

Step-by-Step Methodology:

• Glovebox Preparation (Validation Checkpoint 1 - Inert Atmosphere): Inside an argon-filled glovebox, charge an oven-dried 10 mL Schlenk tube with NiCl₂·glyme, dtbbpy, the boronic acid, and anhydrous K₃PO₄.

  • Causality: Ni(I) intermediates are acutely oxygen-sensitive. Assembling solid reagents in a glovebox prevents premature catalyst oxidation.

• Solvent and Standard Addition: Add 1,3,5-trimethoxybenzene as an internal standard. Add the degassed THF/iPrOH solvent mixture. Stir for 10 minutes at room temperature until a deep green/blue color develops.

  • Causality: The color change validates the formation of the active Ni-dtbbpy pre-catalyst complex. The iPrOH co-solvent enhances the solubility of the inorganic K₃PO₄, accelerating the rate-limiting transmetalation step.

• Electrophile Addition: Add BCP-I via a microsyringe. Seal the tube with a Teflon-lined screw cap, remove from the glovebox, and place in a pre-heated aluminum heating block at 60 °C.

• Reaction Monitoring (Validation Checkpoint 2 - Kinetics): Stir vigorously (1000 rpm) for 16 hours. After 2 hours, withdraw a 10 µL aliquot under positive argon flow, dilute with EtOAc, filter through a short silica plug, and analyze via GC-FID.

  • Causality: Comparing the BCP-I peak to the internal standard confirms reaction initiation. If <10% conversion is observed at 2 hours, the catalyst may have been deactivated by trace oxygen or wet base.

• Workup and Extraction: Cool the reaction to room temperature. Dilute with EtOAc (10 mL) and quench with deionized water (10 mL). Extract the aqueous layer with EtOAc (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the coupled BCP product.

Step-by-step experimental workflow for the synthesis and validation of BCP-coupled products.

Troubleshooting & Safety

• Low Yield / High BCP Homocoupling: This indicates that the transmetalation step is too slow compared to the SET step. Ensure the boronic acid is of high purity and the K₃PO₄ is strictly anhydrous and finely ground to maximize surface area.

• No Conversion: Suspect oxygen contamination. Ensure all solvents are thoroughly sparged with argon (minimum 30 minutes) prior to use. The failure to transition from a green/blue pre-catalyst solution to a darker active catalytic mixture is a visual indicator of a poisoned reaction.

• Safety Considerations: BCP-I is a volatile and potentially reactive alkylating agent. Handle only in a well-ventilated fume hood. Nickel salts are known sensitizers and suspected carcinogens; utilize proper PPE (nitrile gloves, lab coat, safety glasses) during all manipulative steps.

References

• Title: Nickel-Catalyzed Decarboxylative Cross-Coupling of Bicyclo[1.1.1]pentyl Radicals Enabled by Electron Donor–Acceptor Complex Photoactivation Source: Organic Letters - ACS Publications URL: 2

• Title: 4-{3-iodobicyclo[1.1.1]pentan-1-yl}oxane | 2680533-05-3 Source: Benchchem URL: 1

• Title: Aminyl Radical-Enabled Photoredox/Nickel-Catalyzed C(sp3)–C(sp3) Suzuki–Miyaura Cross-Coupling via Halogen-Atom Transfer Strategy Source: ACS Publications URL: 4

• Title: Buy Bicyclo[1.1.1]pentan-1-yltrifluoroborate (EVT-2741005) Source: EvitaChem URL: 5

• Title: Alkyl sulfinates as cross-coupling partners for programmable and stereospecific installation of C(sp3) bioisosteres Source: ResearchGate URL: 3

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. evitachem.com [evitachem.com]

Application Note: Radical Addition of 1-Iodobicyclo[1.1.1]pentane to Unactivated Alkenes via Photoredox Catalysis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary & Strategic Relevance

In the landscape of modern medicinal chemistry, the bicyclo[1.1.1]pentane (BCP) motif has emerged as a premier bioisostere for para-substituted phenyl rings and tert-butyl groups. Incorporation of the BCP scaffold routinely improves a drug candidate's metabolic stability, aqueous solubility, and passive permeability. Despite its highly strained cage structure, the BCP core is remarkably robust, remaining thermally stable up to ~300 °C[1].

However, a critical bottleneck in early discovery research has been the late-stage functionalization of complex molecules with the BCP motif. Specifically, the radical addition of 1 (BCP-I) to unactivated alkenes is notoriously difficult[1]. Unactivated alkenes lack the electronic bias (electron-withdrawing or -donating groups) required to stabilize incoming radicals, often leading to premature chain termination or unwanted oligomerization.

This application note details a field-proven, visible-light photoredox strategy to overcome these barriers. By utilizing single-electron transfer (SET) under mild, room-temperature conditions, chemists can cleanly generate BCP radicals and trap the resulting alkyl adducts via Hydrogen Atom Transfer (HAT) or Atom Transfer Radical Addition (ATRA)[2].

Mechanistic Insights & Causality

To ensure high fidelity in your synthetic workflows, it is imperative to understand the causality behind the reagent selection:

• The Radical Precursor (BCP-I): The C–I bond at the bridgehead of BCP-I is uniquely susceptible to homolytic cleavage via SET. The resulting BCP radical possesses significant s-character (sp²-like hybridization), making it highly reactive. Because the BCP cage does not relieve strain upon radical formation, the thermodynamic driving force for the reaction is the formation of a strong new C–C bond with the alkene.

• The Photocatalyst (4CzIPN): Traditional radical initiators (e.g., AIBN) require elevated temperatures (>70 °C). Because BCP-I is highly volatile (bp ~100 °C), thermal initiation often strips the precursor from the reaction mixture. 4CzIPN, an organic donor-acceptor fluorophore, operates at ambient temperature under blue LED irradiation, preserving the volatile BCP-I[3].

• The Trapping Agent ((TMS)₃SiOH): In reductive hydroalkylation, the addition of the BCP radical to an unactivated alkene generates an unstable, electron-rich alkyl radical. 3 ((TMS)₃SiOH) acts as a polarity-matched HAT agent[3]. It rapidly donates a hydrogen atom to quench the adduct, while the resulting sterically hindered silyl radical safely closes the photoredox cycle without triggering side reactions.

Photoredox Catalytic Cycle

Figure 1: Photoredox-catalyzed generation and addition of BCP radicals to unactivated alkenes.

Quantitative Data & Optimization Matrix

The following table summarizes the optimized parameters for the two primary pathways of BCP radical addition: Reductive Hydroalkylation and Atom Transfer Radical Addition (ATRA)[2].

Table 1: Comparative Optimization Matrix for BCP Radical Addition

Parameter	Reductive Hydroalkylation	Cascade ATRA
Photocatalyst	4CzIPN (Organocatalyst, 2-5 mol%)	fac-Ir(ppy)₃ (Transition Metal, 1-2 mol%)
Radical Precursor	BCP-I (2.0 – 3.0 equiv)	BCP-I (1.5 equiv)
Trapping Agent	(TMS)₃SiOH (2.0 equiv)	None (Iodine atom transfer from precursor)
Solvent	DMSO or DMF (0.1 M)	Acetonitrile or Benzene (0.2 M)
Light Source	440–460 nm Blue LEDs	440–460 nm Blue LEDs
Typical Yield	65–85%	50–75%
Primary Byproducts	BCP-H (protodehalogenation)	BCP-I oligomers, hydrodehalogenation

Experimental Protocols

Protocol A: Reductive Hydroalkylation of Unactivated Alkenes

This protocol yields the hydroalkylated BCP product (BCP-Alkane-H) and is highly tolerant of polar functional groups, making it suitable for late-stage functionalization and DNA-Encoded Library (DEL) synthesis[3].

Step 1: Reaction Assembly

• Action: In an oven-dried 8 mL reaction vial equipped with a magnetic stir bar, add the unactivated alkene (0.5 mmol, 1.0 equiv), 4CzIPN (0.01 mmol, 2 mol%), and Na₂CO₃ (1.0 mmol, 2.0 equiv). Dissolve the mixture in anhydrous DMSO (5.0 mL).

• Causality Insight: DMSO is chosen because it excellently solubilizes both the organic substrates and the highly polar photocatalyst, while also stabilizing the transient radical ion pairs generated during the SET process.

Step 2: Addition of Volatile Reagents & Degassing

• Action: Add 1-iodobicyclo[1.1.1]pentane (1.0 mmol, 2.0 equiv) and (TMS)₃SiOH (1.0 mmol, 2.0 equiv) to the vial. Seal the vial with a PTFE-lined septum cap. Subject the mixture to three cycles of Freeze-Pump-Thaw (FPT) using an argon manifold.

• Causality Insight: Argon sparging (bubbling) is strictly prohibited. BCP-I is highly volatile; sparging will strip the precursor from the solvent, drastically reducing the yield. FPT ensures complete deoxygenation without mass loss. Oxygen must be rigorously excluded as it rapidly quenches the excited triplet state of 4CzIPN and intercepts the carbon-centered BCP radical to form dead-end peroxides.

Step 3: Irradiation (Self-Validating Step)

• Action: Place the vial in a photoreactor equipped with 440–460 nm blue LEDs. Stir vigorously at room temperature for 12–16 hours.

• Visual Cue & Validation: The reaction mixture should transition from a pale yellow to a deep, luminescent green upon irradiation, confirming the excitation of the 4CzIPN catalyst. A rapid loss of luminescence or a shift to a dark brown color indicates oxygen ingress or catalyst degradation, prompting immediate termination and restarting of the protocol.

Step 4: Quenching and Workup

• Action: Quench the reaction by adding saturated aqueous sodium thiosulfate (Na₂S₂O₃) (5 mL) and extract with diethyl ether (3 × 10 mL).

• Causality Insight: Sodium thiosulfate reduces any liberated iodine (I₂) or oxidized iodide species back to water-soluble iodide salts. This prevents them from reacting with the electron-rich alkene starting materials or streaking during chromatographic purification.

• Handling Precaution: Rotary evaporation of the ether extracts must be carefully controlled (e.g., >150 mbar at 20 °C) to prevent stripping the final product if it is a low-molecular-weight BCP derivative.

Protocol B: Atom Transfer Radical Addition (ATRA)

This protocol yields the iodo-alkylated BCP product (BCP-Alkane-I), leaving a valuable synthetic handle (the iodine atom) for subsequent cross-coupling or nucleophilic substitution[2].

Step 1: Reaction Assembly

• Action: In a sealed, argon-purged vial, combine the unactivated alkene (0.5 mmol, 1.0 equiv), BCP-I (0.75 mmol, 1.5 equiv), and fac-Ir(ppy)₃ (0.005 mmol, 1 mol%) in anhydrous acetonitrile (2.5 mL).

• Causality Insight: No external reductant or HAT agent is added. The solvent is switched to acetonitrile to favor the direct abstraction of an iodine atom from another molecule of BCP-I by the intermediate alkyl radical, propagating the radical chain.

Step 2: Irradiation and Chain Propagation

• Action: Irradiate with blue LEDs for 8–12 hours.

• Causality Insight: The transition metal photocatalyst acts primarily as an initiator. Once the first few BCP radicals are generated, the highly efficient iodine atom transfer from BCP-I to the adduct radical sustains the chain reaction, minimizing the required catalyst loading.

References

• Title: Bicyclo[1.1.1]pentanes, [n]Staffanes, [1.1.1]Propellanes, and Tricyclo[2.1.0.
• Title: A General Synthesis of Complex Bicyclo[1.1.
• Title: Photoredox Catalysis in DNA-Encoded Library (DEL)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]

Application Note: Lithiation and Electrophilic Trapping Protocols for 1-Iodobicyclo[1.1.1]pentane

Executive Summary

The bicyclo[1.1.1]pentane (BCP) motif has emerged as a privileged saturated bioisostere in modern medicinal chemistry. By replacing para-substituted benzenes, tert-butyl groups, or internal alkynes with a BCP ring, drug development professionals can significantly improve a candidate's physicochemical properties—enhancing aqueous solubility, reducing lipophilicity (LogP), and blocking cytochrome P450-mediated metabolic liabilities.

A critical gateway to functionalized BCP derivatives is the generation of the highly reactive bicyclo[1.1.1]pent-1-yllithium intermediate. This application note details the authoritative organometallic protocols for the halogen-lithium exchange of 1-iodobicyclo[1.1.1]pentane (1-iodo-BCP) and its subsequent electrophilic trapping. Designed for bench scientists, this guide emphasizes the mechanistic causality behind reagent selection, strict stoichiometric controls, and self-validating experimental workflows.

Mechanistic Rationale & Substrate Selection

The generation of bicyclo[1.1.1]pent-1-yllithium requires precise conditions due to the high strain energy (~65-68 kcal/mol) of the BCP cage (1)[1]. The choice of the halogen precursor and the lithium reagent is not arbitrary; it is dictated by the unique stereoelectronic environment of the bridgehead position.

• Why 1-Iodo-BCP? The success of the metal-halogen exchange is strictly dependent on the nature of the halogen. 1-chlorobicyclo[1.1.1]pentane is completely inert to tert-butyllithium (t-BuLi)[1]. Conversely, 1-bromobicyclo[1.1.1]pentane is prone to side reactions, specifically 1,3-dehydrobromination to yield [1.1.1]propellane, or ring-opening to form 3-tert-butylbicyclo[1.1.1]pentyllithium[2]. Therefore, 1-iodo-BCP is the mandatory substrate for a clean, high-yielding exchange[3].

• The 2-Equivalent t-BuLi Rule: The protocol requires exactly 2.0 to 2.2 equivalents of t-BuLi. The first equivalent drives the halogen-metal exchange, generating the BCP-lithium species and tert-butyl iodide. If left unchecked, the BCP-lithium would react with the tert-butyl iodide, regenerating the starting material or forming alkylated byproducts. The second equivalent of t-BuLi immediately acts as a sacrificial base/nucleophile, reacting with the generated tert-butyl iodide to form isobutane, isobutylene, and lithium iodide. This irreversible destruction of the byproduct thermodynamically drives the reaction to completion.

Mechanistic pathway of 1-iodobicyclo[1.1.1]pentane lithiation and electrophilic trapping.

Quantitative Data: Electrophilic Trapping Scope

Once generated, bicyclo[1.1.1]pent-1-yllithium acts as a powerful nucleophile. It can be trapped by a diverse array of electrophiles to install critical functional groups at the bridgehead position (4)[4]. The table below summarizes standard trapping reagents and their expected yields under optimized conditions.

Electrophile Target	Trapping Reagent	Resulting BCP Derivative	Typical Yield (%)
Carboxylic Acid	Carbon Dioxide (CO₂, Dry Ice)	Bicyclo[1.1.1]pentane-1-carboxylic acid	75 – 85%
Primary Amine	Lithium methoxyamine (MeONH₂·Li)	Bicyclo[1.1.1]pentan-1-amine	60 – 70%
Thioether	Diphenyl disulfide (PhSSPh)	1-Phenylthiobicyclo[1.1.1]pentane	80 – 90%
Secondary Alcohol	Benzaldehyde (PhCHO)	Phenyl(bicyclo[1.1.1]pentan-1-yl)methanol	70 – 80%
Ketone	Weinreb Amide (R-CON(Me)OMe)	1-Acylbicyclo[1.1.1]pentane	65 – 75%

General Experimental Protocol: Halogen-Lithium Exchange

To ensure a self-validating and reproducible system, the following protocol incorporates strict in-process controls. Moisture and oxygen must be rigorously excluded.

Step-by-step experimental workflow for the lithiation and trapping of 1-iodo-BCP.

Phase 1: Preparation and Self-Validation

• Titration: Prior to the experiment, titrate the commercial t-BuLi solution (typically 1.7 M in pentane) using diphenylacetic acid or N-benzylbenzamide to determine the exact molarity. Causality: Inaccurate stoichiometry will lead to incomplete exchange or side reactions.

• Setup: Flame-dry a Schlenk flask equipped with a magnetic stir bar and an internal temperature probe. Backfill with high-purity Argon three times.

Phase 2: Lithiation

• Dissolution: Dissolve 1-iodobicyclo[1.1.1]pentane (1.0 equiv, e.g., 5.0 mmol) in anhydrous diethyl ether (Et₂O) or a THF/pentane mixture (0.1 M concentration).

• Cooling: Submerge the flask in a dry ice/acetone bath. Ensure the internal temperature stabilizes at ≤ -75 °C.

• Addition: Using a syringe pump, add t-BuLi (2.2 equiv, 11.0 mmol) dropwise over 15–20 minutes. Maintain the internal temperature below -70 °C during the addition.

• Incubation & In-Process Check: Stir the reaction mixture at -78 °C for 30 to 60 minutes.

  • Self-Validation Step: Withdraw a 0.1 mL aliquot, quench it into wet ether, and analyze via GC-MS. The complete disappearance of the 1-iodo-BCP peak and the appearance of the parent bicyclo[1.1.1]pentane mass confirms successful and complete lithiation.

Specific Trapping Workflows

Protocol A: Carboxylation to Bicyclo[1.1.1]pentane-1-carboxylic acid

This protocol yields a highly versatile building block that can be further converted into amines via Schmidt or Hofmann rearrangements (3)[3].

• Electrophile Preparation: Vigorously crush solid carbon dioxide (dry ice) and place it in a separate flame-dried flask under Argon. Alternatively, pass bone-dry CO₂ gas through a drying tube into the reaction mixture.

• Trapping: If using solid CO₂, rapidly transfer the -78 °C solution of bicyclo[1.1.1]pent-1-yllithium via cannula directly onto the excess crushed dry ice.

• Warming: Allow the mixture to slowly warm to room temperature as the excess CO₂ sublimates.

• Workup: Quench the reaction with 1M HCl until the aqueous layer reaches pH 2. Extract the aqueous layer with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to afford the crude carboxylic acid.

Protocol B: Direct Amination via Lithium Methoxyamine

Direct amination bypasses the multi-step Curtius/Schmidt rearrangements, directly installing the primary amine functionality (5)[5].

• Electrophile Preparation: In a separate flask, treat methoxyamine hydrochloride with methyllithium (2.0 equiv) at -78 °C in THF to generate the lithium methoxyamine (MeONH₂·Li) intermediate.

• Trapping: Transfer the pre-formed bicyclo[1.1.1]pent-1-yllithium solution via cannula into the flask containing the lithium methoxyamine at -78 °C.

• Warming & Quenching: Stir the mixture for 1 hour at -78 °C, then allow it to warm to room temperature overnight. Quench carefully with saturated aqueous NH₄Cl.

• Isolation: Basify the aqueous layer with 1M NaOH (pH > 10) and extract with dichloromethane. Due to the volatility of the resulting bicyclo[1.1.1]pentan-1-amine, avoid excessive heating during solvent removal. It is often isolated as its hydrochloride salt by treating the organic extract with HCl in dioxane.

Critical Parameters & Troubleshooting

• Pyrophoric Hazards: t-BuLi is highly pyrophoric. Syringes and cannulas must be meticulously purged with Argon. Never use a syringe with a capacity smaller than twice the intended volume to prevent plunger blowout.

• Volatility of BCP Derivatives: Many low-molecular-weight BCP derivatives (especially the parent hydrocarbon, primary alcohols, and amines) are highly volatile. Rotary evaporation should be performed at low temperatures (≤ 25 °C) and moderate pressures (≥ 150 mbar) to prevent product loss into the vacuum trap.

• Incomplete Exchange: If the GC-MS self-validation step indicates unreacted 1-iodo-BCP, the t-BuLi has likely degraded. Retitrate the reagent or open a fresh bottle.

References

• Levin, M. D., Kaszynski, P., & Michl, J. (2000). Bicyclo[1.1.1]pentanes, [n]Staffanes, [1.1.1]Propellanes, and Tricyclo[2.1.0.02,5]pentanes. Chemical Reviews.
• Benchchem. (n.d.). 3-Chlorobicyclo[1.1.1]pentan-1-amine.
• Thieme-Connect. (2021). Synthetic Advances in the C–H Activation of Rigid Scaffold Molecules.
• ResearchGate. (2021). Synthesis and Solvolysis of 1-Bromobicyclo[1.1.1]pentane.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. 3-Chlorobicyclo[1.1.1]pentan-1-amine | Benchchem [benchchem.com]
• 5. 3-Chlorobicyclo[1.1.1]pentan-1-amine | Benchchem [benchchem.com]

Application Note: Metallaphotoredox Arylation of 1-Iodobicyclo[1.1.1]pentane via Silyl-Radical-Mediated Cross-Coupling

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Methodology: Dual Photoredox/Nickel Catalysis via Halogen-Atom Transfer (XAT)

Introduction & Strategic Rationale

The bicyclo[1.1.1]pentane (BCP) motif has emerged as a premier bioisostere for para-substituted benzene rings and tert-butyl groups in modern drug discovery. Incorporation of the BCP cage often improves aqueous solubility, metabolic stability, and passive membrane permeability by increasing the sp³-carbon fraction (Fsp³) of the drug candidate. However, general and modular functionalization of the bridgehead positions—specifically the cross-coupling of BCPs with diverse aryl halides—has historically required highly reactive, moisture-sensitive organometallic reagents (e.g., BCP-zinc or BCP-Grignard reagents) which limit late-stage functionalization.

To bypass these limitations, metallaphotoredox catalysis provides a mild, open-shell alternative. By utilizing 1-iodobicyclo[1.1.1]pentane as an alkyl radical precursor in conjunction with a dual Iridium/Nickel catalytic system, chemists can achieve robust C(sp³)–C(sp²) cross-coupling at room temperature [1]. This protocol employs tris(trimethylsilyl)silanol ((TMS)₃SiOH) as a unique halogen-atom transfer (XAT) mediator, ensuring selective generation of the BCP radical without premature reduction [2].

Mechanistic Causality: The Dual Catalytic Cycle

The success of this protocol relies on the precise synchronization of a photoredox cycle and a nickel cross-coupling cycle. Understanding the causality behind the reagent selection is critical for troubleshooting and optimization.

The Role of the "Supersilanol" ((TMS)₃SiOH)

Unlike traditional silanes (e.g., (TMS)₃SiH), which can act as potent hydrogen-atom transfer (HAT) donors and prematurely reduce the generated alkyl radical to the des-iodo byproduct (bicyclo[1.1.1]pentane), (TMS)₃SiOH acts strictly as an XAT mediator [3].

• Deprotonation: A mild base (Na₂CO₃) deprotonates the silanol to form the electron-rich silanolate ((TMS)₃SiO⁻).

• Oxidation & Rearrangement: The excited photocatalyst (*Ir(III)) oxidizes the silanolate via Single Electron Transfer (SET) to an oxygen-centered radical. This species rapidly undergoes a Brook rearrangement to yield the nucleophilic silicon-centered radical ((TMS)₂Si(OSiMe₃)•).

• Selective XAT: The silyl radical abstracts the iodine atom from 1-iodobicyclo[1.1.1]pentane. The weak C–I bond of the BCP precursor is selectively cleaved over the stronger C–Br bond of the aryl bromide coupling partner.

The Nickel Cross-Coupling Cycle

Simultaneously, a Ni(0) catalyst undergoes oxidative addition into the aryl bromide to form an Ar–Ni(II)–Br complex. This complex intercepts the transient BCP bridgehead radical, forming a high-valent Ar–Ni(III)(BCP)Br species. Rapid reductive elimination forges the new C(sp³)–C(sp²) bond, releasing the product and a Ni(I) intermediate, which is subsequently reduced back to Ni(0) by the reduced photocatalyst (Ir(II)) to close both catalytic loops [4].

Figure 1: Mechanistic paradigm of the metallaphotoredox silyl-radical-mediated BCP arylation.

Experimental Protocol

This protocol is designed as a self-validating system. In-process visual cues (color changes) and strict stoichiometric control ensure reproducibility. The reaction is scaled for a standard 0.5 mmol discovery-phase synthesis.

Reagent Summary

Component	Chemical Identity	Eq.	Amount	Function
Electrophile 1	Aryl Bromide	1.0	0.50 mmol	Cross-coupling partner
Electrophile 2	1-Iodobicyclo[1.1.1]pentane	1.5	0.75 mmol	BCP radical precursor
XAT Mediator	Tris(trimethylsilyl)silanol	1.5	0.75 mmol	Halogen abstractor
Photocatalyst	Ir[dF(CF3)ppy]₂(dtbbpy)PF₆	0.02	10 µmol	Visible light sensitizer / SET
Ni Precatalyst	NiCl₂·dme	0.05	25 µmol	Cross-coupling metal center
Ligand	4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy)	0.05	25 µmol	Ni ligand
Base	Na₂CO₃ (anhydrous)	2.0	1.00 mmol	Silanol deprotonation
Solvent	1,2-Dimethoxyethane (DME)	-	5.0 mL	0.1 M reaction medium

Step-by-Step Methodology

Step 1: Catalyst Pre-complexation (Benchtop or Glovebox)

• To an oven-dried 8 mL reaction vial equipped with a PTFE-coated magnetic stir bar, add NiCl₂·dme (5.5 mg, 0.025 mmol) and dtbbpy (6.7 mg, 0.025 mmol).

• Add 1.0 mL of anhydrous DME. Stir the suspension at room temperature for 10 minutes until a pale green-to-blue transition is observed, indicating the formation of the active Ni(II) complex.

Step 2: Reagent Assembly (Glovebox Recommended) 3. Into the same vial, add the Ir[dF(CF3)ppy]₂(dtbbpy)PF₆ photocatalyst (11.2 mg, 0.01 mmol), anhydrous Na₂CO₃ (106 mg, 1.0 mmol), and the aryl bromide (0.50 mmol). Note: If the aryl bromide is a liquid, add it in Step 4. 4. Add the remaining 4.0 mL of DME. 5. Add 1-iodobicyclo[1.1.1]pentane (145 mg, 0.75 mmol) and tris(trimethylsilyl)silanol (198 mg, 0.75 mmol) via micropipette. 6. Seal the vial tightly with a PTFE-lined septum cap. If assembled outside a glovebox, sparge the mixture with argon for 10 minutes via a submerged needle with a vent needle.

Step 3: Photochemical Irradiation 7. Place the sealed vial in a photoreactor equipped with 450 nm blue LEDs (e.g., Kessil PR160L or PennZ-Net device). 8. Critical Control: Ensure active cooling (e.g., a high-velocity fan) is applied to maintain the reaction temperature at 25 °C. Thermal runaway can lead to premature catalyst degradation and protodehalogenation. 9. Irradiate the vigorously stirring mixture for 16–24 hours. The reaction mixture typically transitions to a deep, dark brown/red color as the active Ni(0) species is generated.

Step 4: Workup and Isolation 10. Turn off the light source. Monitor the reaction completion via LC-MS or GC-MS. 11. Dilute the crude mixture with ethyl acetate (10 mL) and filter through a short pad of Celite to remove inorganic salts and precipitated catalyst residues. 12. Wash the filtrate with deionized water (2 × 10 mL) and brine (1 × 10 mL). 13. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 14. Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to yield the pure 1-aryl-bicyclo[1.1.1]pentane.

Optimization & Reaction Parameters

The robustness of this platform allows for broad substrate scope, but specific functional groups may require tailored conditions. Table 2 summarizes the causality of alternative parameters.

Table 2: Critical Optimization Parameters

Parameter	Standard Choice	Alternative	Causality / Rationale for Change
Photocatalyst	Ir[dF(CF3)ppy]₂(dtbbpy)	4CzIPN (Organocatalyst)	Use 4CzIPN (5 mol%) if transitioning to metal-free photoredox systems (e.g., on-DNA library synthesis) to avoid transition-metal toxicity [5].
Base	Na₂CO₃	K₃PO₄	K₃PO₄ provides higher solubility in less polar solvents; useful if the aryl bromide is highly lipophilic.
Solvent	DME	MeCN or DMSO	MeCN stabilizes radical intermediates and accelerates SET. DMSO is required for highly polar substrates (e.g., DNA-tagged molecules) [5].
Ni Ligand	dtbbpy	dOMe-bpy	Electron-rich bipyridines accelerate oxidative addition for electron-neutral or electron-rich aryl bromides.

References

• MacMillan, D. W. C. et al. "Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes." Nature2018 , 559, 83–88. Available at:[Link]

• MacMillan, D. W. C. et al. "A radical approach to the copper oxidative addition problem: Trifluoromethylation of bromoarenes." Science2018 , 360, 1010-1014. Available at:[Link]

• MacMillan, D. W. C. et al. "A general N-alkylation platform via copper metallaphotoredox and silyl radical activation of alkyl halides." Chem2021 , 7, 1-16. Available at:[Link]

• Molander, G. A. et al. "Nickel-Catalyzed Decarboxylative Cross-Coupling of Bicyclo[1.1.1]pentyl Radicals Enabled by Electron Donor–Acceptor Complex Photoactivation." Org. Lett.2021 , 23, 4828-4833. Available at:[Link]

• Granados, A.; Molander, G. A. "DNA-Compatible Organic Reactions." Science of Synthesis: DNA-Encoded Libraries, Thieme 2024 . Available at:[Link]

Technical Notes & Optimization

troubleshooting low yields in 1-iodobicyclo[1.1.1]pentane radical couplings

Welcome to the Bicyclo[1.1.1]pentane (BCP) Radical Chemistry Support Center . As a Senior Application Scientist, I frequently consult with drug development professionals who are integrating BCP motifs as bioisosteres for para-phenylene rings, tert-butyl groups, or alkynes[1].

While 1-iodobicyclo[1.1.1]pentane (1-iodo-BCP) is a premier building block for accessing 1,3-disubstituted BCPs, radical cross-couplings utilizing this reagent are notoriously prone to low yields. The failures rarely stem from a single variable; rather, they arise from a combination of the unique thermodynamic stability of the C–I bond, the kinetic hyper-reactivity of the resulting BCP radical, and the deceptive physical properties of the products[2].

Below is our authoritative troubleshooting guide, designed to help you diagnose, understand, and resolve low-yielding 1-iodo-BCP radical couplings.

I. Diagnostic Workflow for Low-Yielding BCP Couplings

Before adjusting equivalents or changing catalysts, you must identify where the mass balance is being lost. Use the decision tree below to isolate the failure point in your catalytic cycle or workup procedure.

Diagnostic flowchart for isolating failure points in 1-iodo-BCP radical couplings.

II. Frequently Asked Questions (FAQs) & Causality Analysis

Q1: My 1-iodo-BCP is not converting despite prolonged blue LED irradiation. Why is initiation failing?

The Causality: The C–I bond in 1-iodo-BCP is significantly stronger than a standard tertiary alkyl iodide. The bridgehead carbons possess high s-character (approaching sp^2.5 hybridization), which increases the bond dissociation energy and makes direct single-electron reduction highly challenging[2]. If your photocatalyst does not have a sufficiently negative reduction potential ( E1/2red​<−1.5 V vs SCE), the electron transfer will be thermodynamically forbidden.

The Solution: You have two options. You can either use a highly reducing iridium photocatalyst (like fac-Ir(ppy)3), or you can bypass direct reduction entirely by utilizing a Halogen-Atom Transfer (XAT) mediator[3]. Using a silane like (TMS)3SiH with a milder organic dye (e.g., 4CzIPN) generates a silyl radical that abstracts the iodine atom with extreme kinetic efficiency.

Table 1: Photocatalyst & Activator Matrix for BCP-I Reduction

Activation Strategy	Catalyst / Reagent	E1/2​ (Red) vs SCE	BCP-I Conversion	Primary Limitation / Pitfall
Direct SET	fac-Ir(ppy)3	-1.73 V	>95%	Prone to over-reduction of sensitive substrates.
Direct SET	Ru(bpy)3^2+	-1.33 V	<10%	Insufficient reducing power for BCP-I.
XAT (Silyl Radical)	4CzIPN + (TMS)3SiH	-1.04 V	>90%	Generates (TMS)3SiI byproduct; requires basic additive.

Q2: My LC-MS shows complete conversion, but my isolated yield is <20%. Where did my BCP product go?

The Causality: You are likely a victim of the "disappearing product" phenomenon. BCP derivatives are highly compact and spherical, which minimizes their surface area and prevents efficient intermolecular van der Waals packing[2]. Consequently, they possess unusually low boiling points and high vapor pressures compared to acyclic molecules of identical molecular weight.

The Solution: Never subject low-molecular-weight BCP derivatives to high vacuum (e.g., Schlenk lines or lyophilizers). When removing solvents like DCM or ether, maintain the rotary evaporator pressure above 150 mbar and keep the water bath at or below 20 °C[1]. If your target is an intermediate, consider carrying it forward crude or immediately derivatizing it into a heavier, less volatile compound (e.g., coupling a BCP-amine to a bulky protecting group).

Q3: I'm observing protodeiodination (BCP-H) instead of the desired cross-coupled product. How can I favor C–C bond formation?

The Causality: The bicyclo[1.1.1]pentyl radical is highly reactive. If the radical trap (e.g., your alkene or metal complex) is not at a sufficient local concentration, or if the SOMO-LUMO gap is mismatched, the BCP radical will undergo Hydrogen Atom Transfer (HAT) from the surrounding environment[4]. Solvents with weak C–H bonds (like THF or diethyl ether) are notorious hydrogen donors that will rapidly quench the BCP radical into the volatile, unreactive BCP-H.

The Solution: Switch to solvents with high bond dissociation energies, such as benzene, acetonitrile, or DMSO/H2O mixtures[3]. Additionally, operate at higher concentrations (0.2 M to 0.5 M) or use an excess of the trapping reagent to ensure the bimolecular coupling outcompetes background HAT.

Mechanism of XAT-mediated BCP radical generation and competing protodeiodination pathway.

III. Self-Validating Experimental Protocol

To ensure reproducibility, use the following standardized protocol for the Photoredox Giese Addition of 1-Iodo-BCP to Electron-Deficient Alkenes [3]. This protocol is engineered with built-in validation checkpoints to guarantee scientific integrity.

Reagents & Setup:

• Alkene (Radical Trap): 1.0 mmol (1.0 equiv)

• 1-Iodobicyclo[1.1.1]pentane: 2.0 mmol (2.0 equiv)

• Tris(trimethylsilyl)silane ((TMS)3SiH): 2.0 mmol (2.0 equiv)

• Sodium Carbonate (Na2CO3): 2.0 mmol (2.0 equiv)

• 4CzIPN (Photocatalyst): 0.02 mmol (2 mol%)

• Solvent: DMSO / H2O (3:1 ratio, 10 mL total, 0.1 M)

Step-by-Step Methodology:

• Reaction Assembly: In an oven-dried 20 mL reaction vial equipped with a magnetic stir bar, add the alkene, 4CzIPN, and Na2CO3.

• Solvent Addition: Add the DMSO/H2O mixture. Causality note: The inclusion of water increases the polarity of the medium, suppressing unwanted radical-polar crossover side reactions while keeping the inorganic base dissolved.

• Liquid Reagent Addition: Add 1-iodo-BCP and (TMS)3SiH via microsyringe.

• Degassing (Critical Step): Seal the vial with a PTFE septum cap. Sparge the solution with ultra-pure Argon or Nitrogen for exactly 15 minutes. Causality note: Oxygen is a potent radical scavenger. Failure to degas will result in the formation of BCP-peroxy radicals, completely killing the yield.

• Irradiation: Place the vial in a photoreactor equipped with 450 nm (Blue) LEDs. Stir vigorously at room temperature for 12–24 hours. Ensure a cooling fan is active to prevent thermal degradation.

• Validation Checkpoint (Crude Analysis): Before workup, remove a 50 µL aliquot, dilute in CDCl3, and run a crude 1H-NMR. Self-Validation: Look for the disappearance of the 1-iodo-BCP bridgehead C–H singlet (typically ~2.5–2.7 ppm) and the emergence of the coupled product's bridgehead singlet (usually shifted to ~1.8–2.2 ppm depending on the trap). If the peak is absent, the product was either not formed or lost to volatility.

• Workup & Isolation: Dilute the mixture with 20 mL of water and extract with pentane or diethyl ether (3 x 15 mL). Wash the combined organics with brine, dry over Na2SO4, and filter.

• Controlled Concentration: Transfer to a rotary evaporator. Set the bath temperature to 15 °C and the pressure to no lower than 150 mbar. Evaporate until ~2 mL of solvent remains, then purify via flash chromatography.

IV. References

• Synthetic Advances in the C–H Activation of Rigid Scaffold Molecules Source: Thieme Connect (Science of Synthesis) URL:[Link][3]

• Bicyclo[1.1.1]pentanes, [n]Staffanes,[1.1.1]Propellanes, and Tricyclo[2.1.0.02,5]pentanes Source: ACS Publications (Chemical Reviews) URL:[Link][2]

• Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations Source: National Institutes of Health (PMC) / Nature Chemistry URL:[Link][1]

• Rationalizing the diverse reactivity of [1.1.1]propellane through σ–π-delocalization Source: Royal Society of Chemistry (Chemical Science) URL:[Link][4]

Sources

• 1. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. Rationalizing the diverse reactivity of [1.1.1]propellane through σ–π-delocalization - Chemical Science (RSC Publishing) DOI:10.1039/D0SC01386B [pubs.rsc.org]

improving conversion rates of [1.1.1]propellane to 1-iodobicyclo[1.1.1]pentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical support for the synthesis of iodinated bicyclo[1.1.1]pentane (BCP) derivatives from [1.1.1]propellane. We address common challenges, offer detailed troubleshooting, and present validated protocols to improve conversion rates and ensure experimental success.

Critical Safety Advisory

[1.1.1]Propellane is a highly strained and reactive molecule.[1] It can polymerize spontaneously, especially in concentrated form or at temperatures above 0 °C.[1] Always handle [1.1.1]propellane as a dilute solution in an inert solvent (e.g., diethyl ether) and store it at low temperatures (ideally in liquid nitrogen for long-term storage).[1] All operations should be conducted in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.[2]

Frequently Asked Questions (FAQs)

Q1: What is the primary product when [1.1.1]propellane reacts with molecular iodine (I₂)?

The direct reaction of [1.1.1]propellane with molecular iodine (I₂) overwhelmingly yields 1,3-diiodobicyclo[1.1.1]pentane (DIBCP) .[3][4] This occurs via a radical mechanism where the strained central C1–C3 bond is cleaved and iodine atoms are added to both bridgehead positions.

Q2: How can I synthesize a mono-iodo-BCP derivative, such as 1-alkyl-3-iodobicyclo[1.1.1]pentane?

To obtain a mono-iodo BCP, you must react [1.1.1]propellane with an alkyl iodide (R-I) , not with I₂. This reaction typically requires initiation via UV light (photochemical conditions) or a radical initiator like triethylborane (BEt₃).[5][6][7] The process involves the addition of an alkyl radical to the propellane cage, followed by iodine atom transfer.

Q3: What is the underlying reaction mechanism?

The reaction proceeds through a radical chain mechanism.[8][9]

• Initiation: A radical is generated, either from an initiator (like BEt₃) or by photochemical cleavage of an alkyl iodide.

• Propagation: This radical adds to the central bond of [1.1.1]propellane, forming a stable bicyclo[1.1.1]pentyl radical. This new radical then abstracts an iodine atom from another molecule (either I₂ or an alkyl iodide) to form the iodinated BCP product and generate a new radical, which continues the chain.

• Termination: Two radicals combine to end the chain.

Q4: Why is my reaction yield consistently low?

Low yields can stem from several factors:

• Inaccurate [1.1.1]propellane concentration: Propellane solutions can degrade over time. It is crucial to titrate the solution before use.

• Suboptimal reaction conditions: The choice of initiator, solvent, temperature, and light source (for photochemical reactions) is critical.[5]

• Side reactions: Polymerization of propellane is a major competing reaction that consumes starting material.

Troubleshooting Guide: Common Issues and Solutions

Problem	Potential Cause(s)	Recommended Solution(s)
Reaction Fails to Initiate / No Conversion	1. Degraded [1.1.1]propellane solution.2. Ineffective radical initiation (for mono-iodo synthesis).3. Impure reagents (e.g., iodine stabilized with powders).	1. Titrate Propellane Solution: Before each reaction, determine the exact concentration using the thiophenol quenching method.[3]2. Verify Initiator: For photochemical reactions, ensure the lamp wavelength (365 nm is often effective) and power are appropriate.[5][7] For chemical initiation, use fresh triethylborane.[6]3. Purify Iodine: If using I₂, ensure it is pure. Sublimation is an effective purification method.
Exclusive Formation of 1,3-Diiodobicyclo[1.1.1]pentane (DIBCP)	You are using I₂ as the iodine source.	To synthesize a mono-iodo-BCP, you must use an alkyl iodide (R-I) as the reactant with propellane, not molecular iodine.[5][7]
Significant Polymer Formation	1. [1.1.1]Propellane is inherently prone to polymerization.[1]2. Reaction temperature is too high.3. Presence of electrophilic impurities.	1. Maintain Low Temperatures: Conduct the reaction at or below room temperature. For the generation of the propellane solution, temperatures of 0 °C to -78 °C are standard.[3][4]2. Use Dilute Solutions: Working with lower concentrations of propellane can mitigate the rate of polymerization.3. Ensure Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent unwanted side reactions.
Complex Mixture of Products / Difficult Purification	1. Incomplete conversion.2. Formation of oligomers or other side products.3. Similar physical properties of starting materials and products.	1. Optimize Reaction Time: Monitor the reaction by TLC or GC-MS to determine the optimal endpoint.2. Purification Strategy: Use flash column chromatography on silica gel (eluting with non-polar solvents like pentane or hexane).[10] For crystalline products, low-temperature recrystallization from pentane is highly effective.[3][5]

Visualized Workflows and Mechanisms

General Experimental Workflow

Caption: High-level workflow for the synthesis of iodinated BCPs.

Proposed Radical Mechanism for Di-iodination

Caption: Radical chain mechanism for the reaction of propellane with I₂.

Detailed Experimental Protocols

Protocol 1: Synthesis of 1,3-Diiodobicyclo[1.1.1]pentane (DIBCP)

This protocol is adapted from established literature procedures.[3][4]

• Generate [1.1.1]Propellane Solution: Prepare a solution of [1.1.1]propellane in diethyl ether from 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane and methyllithium at -78 °C, warming to 0 °C as described in Organic Syntheses.[3][4] CAUTION: Handle methyllithium with extreme care.

• Standardize Propellane Solution: Transfer a small aliquot (e.g., 1.0 mL) of the cold propellane solution to a separate flask. Add a solution of iodine in diethyl ether dropwise until a faint persistent purple/brown color remains. Calculate the molarity of the propellane solution based on the amount of iodine consumed (1:1 stoichiometry).

• Iodination Reaction: In a separate flask under an argon atmosphere, add a solution of iodine (1.05 equivalents based on the titrated propellane amount) in diethyl ether.

• Addition: Cool the iodine solution to 0 °C. Slowly add the standardized [1.1.1]propellane solution via cannula or syringe over 15-20 minutes with stirring.

• Reaction Completion: Allow the mixture to stir at room temperature for 1 hour. The disappearance of the iodine color indicates reaction completion.

• Workup: Quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) until the solution is colorless. Separate the organic layer, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Purification: Concentrate the solvent under reduced pressure. The crude product, DIBCP, is often a crystalline solid and can be purified by recrystallization from cold pentane to yield white crystals.[4]

Protocol 2: Photochemical Synthesis of 1-Methyl-3-iodobicyclo[1.1.1]pentane

This protocol is based on scalable methods developed for synthesizing functionalized BCPs.[5][7]

• Prepare Reactant Solution: In a suitable photoreactor vessel (quartz or Pyrex), combine methyl iodide (1.0 equivalent) and the standardized [1.1.1]propellane solution (1.2 equivalents) in diethyl ether.

• Photochemical Reaction: Irradiate the stirred solution with a 365 nm UV lamp. For larger scales, a flow chemistry setup is highly effective at ensuring consistent irradiation and improving yield.[5][7]

• Monitor Progress: Monitor the consumption of the starting materials by GC-MS. Typical reaction times can range from 30 minutes to a few hours depending on the scale and reactor setup.

• Workup: Once the reaction is complete, concentrate the reaction mixture carefully using a rotary evaporator with a cooled trap.

• Purification: The desired product can be isolated by distillation under reduced pressure or by flash column chromatography on silica gel using pentane as the eluent. For higher purity, low-temperature crystallization from pentane can be performed.[5]

References

• AK Scientific, Inc. (n.d.). Safety Data Sheet: (1.1.1)Propellane.

• St-Amant, C., et al. (2020). Rationalizing the diverse reactivity of [1.1.1]propellane through σ–π-delocalization. Chemical Science, 11(20), 5296-5304. [Link]

• Aissa, C., et al. (2022). Synthesis of Sulfur-Substituted Bicyclo[1.1.1]pentanes by Iodo-Sulfenylation of [1.1.1]Propellane. Organic Letters, 24(39), 7195-7200. [Link]

• Dailey, W. P., et al. (1995). [1.1.1]Propellane. Organic Syntheses, 73, 247. [Link]

• Mykhailiuk, P. K., et al. (2023). The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. ChemRxiv. [Link]

• Wang, D., et al. (2023). A General Synthesis of Complex Bicyclo[1.1.1]pentanes via a Multicomponent Cascade Atom Transfer Radical Addition. CCS Chemistry. [Link]

• Wiberg, K. B., et al. (2023). Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. Organic Letters. [Link]

• Adcock, J. L., et al. (2022). Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts. The Journal of Organic Chemistry. [Link]

• Aissa, C., et al. (2025). Four-Component Reactions of [n.1.1]Propellanes (n = 1 or 3) Triggered by Electrophilic Activation. ChemRxiv. [Link]

• Aissa, C., et al. (2022). Synthesis of Sulfur-Substituted Bicyclo[1.1.1]pentanes by Iodo-Sulfenylation of [1.1.1]Propellane. Organic Letters. [Link]

• Anderson, E. A., et al. (n.d.). Synthesis and Applications of Highly Functionalized 1-Halo-3-Substituted Bicyclo[1.1.1]pentanes. Royal Society of Chemistry. [Link]

• Wiberg, K. B., et al. (2023). Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. ResearchGate. [Link]

• Anderson, E. A. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au. [Link]

• Mykhailiuk, P. K., et al. (2023). Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations. Nature Communications. [Link]

• Chemia. (2022). A tried-and-true synthesis method, describing iodination reactions with halogen exchange (1). Chemia. [Link]

• Michl, J., & Szeimies, G. (2000). Bicyclo[1.1.1]pentanes, [n]Staffanes, [1.1.1]Propellanes, and Tricyclo[2.1.0.02,5]pentanes. Chemical Reviews, 100(1), 1-100. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. aksci.com [aksci.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Rationalizing the diverse reactivity of [1.1.1]propellane through σ–π-delocalization - Chemical Science (RSC Publishing) DOI:10.1039/D0SC01386B [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. rsc.org [rsc.org]

Reference Data & Comparative Studies

Application Scientist Guide: Reactivity Comparison of 1-Iodo- vs. 1-Bromobicyclo[1.1.1]pentane

Executive Summary

The bicyclo[1.1.1]pentane (BCP) scaffold has revolutionized modern drug development as a metabolically stable, three-dimensional bioisostere for para-substituted benzenes, tert-butyl groups, and internal alkynes. To incorporate this highly strained motif into complex active pharmaceutical ingredients (APIs), researchers rely on bridgehead-halogenated BCPs as fundamental building blocks.

However, the choice of halogen is not arbitrary. 1-Iodobicyclo[1.1.1]pentane and 1-bromobicyclo[1.1.1]pentane exhibit profoundly divergent reactivity profiles. This guide provides an objective, data-driven comparison of their performance across polar organometallic and radical-mediated workflows, equipping synthetic chemists with the mechanistic insights needed to optimize their synthetic routes.

Mechanistic Divergence in Polar Organometallic Chemistry

The generation of 1-lithiobicyclo[1.1.1]pentane is a critical synthetic node, allowing for downstream trapping with various electrophiles (e.g., aldehydes, CO2) or transmetallation for Negishi/Suzuki cross-couplings. Here, the choice of the bridgehead halogen dictates the entire reaction pathway.

• 1-Iodobicyclo[1.1.1]pentane (The Exchange Pathway): The C–I bond is highly polarizable and relatively weak. When treated with tert-butyllithium (t-BuLi) at -78 °C, the kinetics of metal-halogen exchange are nearly instantaneous. This rapid exchange completely outcompetes any potential acid-base side reactions, cleanly yielding the desired 1-lithiobicyclo[1.1.1]pentane[1].

• 1-Bromobicyclo[1.1.1]pentane (The Elimination Pathway): The C–Br bond is significantly stronger and resists rapid lithium-halogen exchange. Consequently, t-BuLi acts as a strong base rather than a nucleophile. It abstracts the relatively acidic bridgehead proton at the C3 position (acidity driven by the high s-character of the BCP C–H bond), triggering a 1,3-dehydrobromination event that yields the highly strained [1.1.1]propellane[1].

Divergent reactivity pathways of 1-iodo- and 1-bromo-BCP with t-BuLi.

Radical Generation and Photoredox Cross-Coupling

Modern medicinal chemistry heavily favors radical-mediated pathways—such as metallaphotoredox catalysis, Minisci reactions, and atom-transfer radical additions (ATRA)—to install BCP groups. The efficiency of these reactions hinges on the facile generation of the highly reactive BCP bridgehead radical.

1-Iodobicyclo[1.1.1]pentane is the universal standard for these transformations. The low reduction potential of the C–I bond allows standard photocatalysts (such as Ir or Ru complexes) to perform a single-electron transfer (SET). This fragments the bond to generate the BCP radical under mild, room-temperature conditions[2]. Conversely, 1-bromobicyclo[1.1.1]pentane , due to its significantly higher bond dissociation energy and more negative reduction potential, is largely inert under standard photoredox conditions and is not recommended for radical cross-coupling workflows.

Photoredox-mediated radical generation and trapping of 1-iodo-BCP.

Solvolysis and Cationic Stability

While 1-iodo-BCP dominates cross-coupling applications, 1-bromo-BCP has provided critical fundamental insights into the stability of the bicyclo[1.1.1]pentyl cation. Solvolysis studies in 80% aqueous ethanol reveal that 1-bromo-BCP ionizes faster than tert-butyl bromide[3].

This is a remarkable finding given the extreme strain and anti-Bredt nature of a bridgehead carbocation on such a small, rigid ring system. However, the resulting cation does not survive long enough to be trapped by the solvent; it rapidly undergoes a strain-relieving ring-opening sequence to yield 3-methylenecyclobutanol exclusively[3]. This mechanistic reality highlights why polar nucleophilic substitution (SN1/SN2) is generally not a viable pathway for functionalizing the BCP bridgehead.

Quantitative Reactivity Comparison

Table 1: Physicochemical and Reactivity Profile Comparison

Parameter	1-Iodobicyclo[1.1.1]pentane	1-Bromobicyclo[1.1.1]pentane
Halogen Atomic Radius	1.40 Å	1.14 Å
C–X Bond Strength (Relative)	Weaker, highly polarizable	Stronger, less polarizable
Reaction with t-BuLi (-78 °C)	Clean Metal-Halogen Exchange	1,3-Dehydrobromination
Primary Organometallic Product	1-Lithiobicyclo[1.1.1]pentane	[1.1.1]Propellane
Photoredox Radical Generation	Excellent (Standard Precursor)	Poor (Requires harsh reduction)
Solvolysis Rate (80% aq. EtOH)	Extremely Fast	Faster than tert-butyl bromide
Primary Solvolysis Product	Ring-opened products / substitution	3-Methylenecyclobutanol

Validated Experimental Protocols

Protocol A: Synthesis and Trapping of 1-Lithiobicyclo[1.1.1]pentane

This protocol utilizes 1-iodo-BCP to generate a versatile nucleophilic species.

• Preparation: Flame-dry a Schlenk flask under argon. Add 1-iodobicyclo[1.1.1]pentane (1.0 equiv) and anhydrous diethyl ether (0.2 M).

• Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C) and stir for 10 minutes to ensure thermal equilibration.

• Lithiation (Critical Step): Add t-BuLi (1.7 M in pentane, 2.0 equiv ) dropwise down the side of the flask over 5 minutes.

  • Causality Note: Exactly 2.0 equivalents are strictly required. The first equivalent performs the metal-halogen exchange, generating 1-Li-BCP and t-butyl iodide. The second equivalent immediately acts as a base to destroy the generated t-butyl iodide (via elimination to isobutylene), preventing it from reacting with the highly nucleophilic 1-Li-BCP.

• Self-Validation Checkpoint: Before adding your precious complex electrophile, withdraw a 0.1 mL aliquot and quench it into a vial containing benzaldehyde. A rapid TLC check (UV active) and crude 1H NMR will reveal the diagnostic carbinol proton shift, confirming the active titer of the 1-Li-BCP species.

• Trapping: Add the desired electrophile (1.2 equiv) dropwise at -78 °C. Stir for 30 minutes, then warm to room temperature and quench with saturated aqueous NH4Cl.

Protocol B: Photoredox-Catalyzed Radical Cross-Coupling

This protocol utilizes 1-iodo-BCP for the radical-mediated functionalization of heteroarenes (Minisci-type).

• Reaction Assembly: In a borosilicate vial, combine 1-iodobicyclo[1.1.1]pentane (1.5 equiv), the target heteroarene (1.0 equiv), Ir[dF(CF3)ppy]2(dtbbpy)PF6 (1 mol%), and an amine base (e.g., DABCO, 2.0 equiv) in DMSO (0.1 M).

• Degassing (Critical Step): Subject the mixture to three freeze-pump-thaw cycles.

  • Causality Note: Degassing is mandatory, not optional. Oxygen is a potent triplet quencher that will deactivate the excited state of the photocatalyst and rapidly trap the generated BCP radical to form undesired peroxy species.

• Irradiation: Seal the vial under argon and irradiate with 440 nm blue LEDs at room temperature for 16 hours.

• Self-Validation Checkpoint: Monitor the consumption of 1-iodo-BCP via GC-MS. If starting material persists after 4 hours, the absence of radical generation is typically due to insufficient degassing. Re-degassing the solvent serves as the corrective, self-validating step to restore reactivity before assuming catalyst failure.

References

• Della, E. W., & Taylor, D. K. "Synthesis and Solvolysis of 1-Bromobicyclo[1.1.1]pentane." Australian Journal of Chemistry.
• Della, E. W., & Taylor, D. K. "Importance of the Halogen in the Competition Between Metal Halogen Exchange and 1,3-Elimination of 1-Halobicyclo(1.1.1)pentane." Australian Journal of Chemistry.
• Nugent, J., et al. "A general route to bicyclo[1.1.1]pentanes through photoredox catalysis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]

1-Iodobicyclo[1.1.1]pentane vs. tert-Butyl Iodide in Radical Additions: A Comprehensive Guide

The shift from flat, two-dimensional molecular architectures to three-dimensional, rigid scaffolds is a defining trend in modern drug discovery and materials science. For decades, the tert-butyl group has been the gold standard for introducing steric bulk and lipophilicity. However, the bicyclo[1.1.1]pentane (BCP) motif has recently emerged as a highly prized bioisostere, offering enhanced pharmacokinetic profiles—such as improved aqueous solubility and metabolic stability—while maintaining a similar spatial footprint[1].

This guide provides an objective, data-driven comparison between 1-iodobicyclo[1.1.1]pentane (BCP-I) and tert-butyl iodide (t-BuI) as radical precursors, focusing on their mechanistic behavior, steric profiles, and practical applications in photoredox-catalyzed Giese additions.

Mechanistic & Electronic Profiling

To understand the divergent behavior of these two precursors in radical additions, we must analyze the fundamental nature of the carbon-centered radicals they generate upon homolytic cleavage of the C–I bond.

The tert-Butyl Radical (t-Bu•)

Generated from t-BuI, the tert-butyl radical is a classic tertiary alkyl radical. It rapidly inverts between pyramidal conformations, effectively behaving as a planar, sp2 -hybridized species. It is highly somophilic and nucleophilic, making it an excellent candidate for adding to electron-deficient alkenes (Michael acceptors). However, its "umbrella-like" steric bulk significantly hinders its approach trajectory when reacting with substituted or sterically congested alkenes, often leading to sluggish reaction rates and lower yields.

The Bicyclo[1.1.1]pentyl Radical (BCP•)

Generated from BCP-I, the BCP radical is a rigid, caged bridgehead radical. Despite the inherent strain of the bicyclic system, the BCP radical is remarkably stable to ring-opening; the activation barrier to rearrange into the 3-methylenecyclobut-1-yl radical is exceptionally high (>26 kcal/mol)[2].

Because the bridgehead carbon is constrained, the singly occupied molecular orbital (SOMO) possesses a higher degree of s -character compared to t-Bu•. This subtle electronic shift slightly increases the electronegativity (electron affinity) of the BCP radical[3]. More importantly, the BCP cage forces a linear, "rod-like" geometry (with an inter-bridgehead distance of ~1.85 Å)[4]. This unique architecture drastically reduces the effective cone angle of the radical, allowing it to bypass steric clashes that would otherwise inhibit the tert-butyl radical.

Fig 1: Logical selection matrix based on steric profiles of t-Bu vs BCP radicals.

Quantitative Performance Comparison

The structural differences between t-BuI and BCP-I translate directly into their synthetic performance. Table 1 summarizes their physicochemical properties and typical experimental outcomes in radical additions.

Table 1: Physicochemical & Reactivity Profile

Parameter	tert-Butyl Iodide (t-BuI)	1-Iodobicyclo[1.1.1]pentane (BCP-I)
Radical Geometry	Planar / Rapidly Inverting Pyramidal	Rigid, Caged Bridgehead
SOMO Character	High p -character ( sp2 hybridized)	High s -character (constrained)
Steric Profile	High (Umbrella-like bulk)	Low (Rod-like, linear trajectory)
Ring-Opening Barrier	N/A (Acyclic)	>26 kcal/mol[2]
Primary Application	Steric shielding, traditional lipophilicity	Bioisostere (improved PK/PD)[1]
Typical Giese Yields	40–75% (sensitive to alkene substitution)	60–95% (highly tolerant of crowding)[5]

Experimental Workflows & Protocols

To ensure reproducibility and scientific integrity, the following protocol describes a self-validating visible-light photoredox-catalyzed Giese addition. This methodology is applicable to both BCP-I and t-BuI[5].

The Causality Behind the Reagents

• Photocatalyst (e.g., fac-Ir(ppy)3 or 4CzIPN): These catalysts possess highly reducing excited states capable of transferring a single electron (SET) to the alkyl iodide, initiating the homolytic cleavage of the C–I bond to form the target radical.

• Hydrogen Atom Transfer (HAT) Agent (e.g., (TMS)3SiOH): The weak Si–H bond serves a dual purpose. It donates a hydrogen atom to quench the final adduct radical, and the resulting silyl radical abstracts iodine from the starting material, propagating a highly efficient radical chain mechanism.

• Degassing: Oxygen is a potent triplet quencher and a radical scavenger. Removing oxygen is an absolute requirement for the system to validate its own photochemical dependence.

Fig 2: Photoredox-catalyzed Giese addition pathway for alkyl iodides.

Step-by-Step Protocol: Photoredox Giese Addition

1. Reaction Setup

• In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the electron-deficient alkene (0.5 mmol, 1.0 equiv) and the photocatalyst fac-Ir(ppy)3 (0.005 mmol, 1 mol%).

• Add the alkyl iodide (BCP-I or t-BuI) (1.0 mmol, 2.0 equiv) and (TMS)3SiOH (0.5 mmol, 1.0 equiv).

• Dissolve the mixture in anhydrous, degassed DMSO (5.0 mL).

• Add a mild base such as Na₂CO₃ (1.0 mmol, 2.0 equiv) to neutralize generated HI.

2. Degassing (Critical Validation Step)

• Seal the tube with a rubber septum.

• Sparge the solution with dry Argon or Nitrogen for 15 minutes. Self-Validation: Failure to degas will result in complete reaction inhibition, proving the radical nature of the pathway.

3. Irradiation

• Place the reaction vessel approximately 5 cm away from a 34W Blue LED lamp (λ = ~450 nm).

• Irradiate the mixture at room temperature for 12–24 hours. Use a cooling fan to ensure the reaction remains at ambient temperature, ruling out thermal initiation.

• Internal Control: Run a parallel reaction wrapped in aluminum foil (dark control). No product should form, validating the photochemical dependence.

4. Monitoring & Workup

• Monitor the reaction via TLC or LC-MS until the alkene is fully consumed.

• Quench the reaction by adding water (10 mL) and extract with ethyl acetate (3 × 10 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography on silica gel to isolate the pure 1,3-disubstituted product.

Conclusion

While tert-butyl iodide remains a staple for introducing bulky lipophilic groups, 1-iodobicyclo[1.1.1]pentane offers a superior alternative when designing modern therapeutics and advanced materials[1]. Its unique rod-like geometry allows the BCP radical to undergo additions to sterically hindered alkenes with much higher efficiency than the umbrella-like t-Bu radical[5]. By leveraging photoredox catalysis, researchers can cleanly generate the BCP radical without risking the ring-opening degradation pathways that plague other strained bicyclic systems[6].

References

• 7 - acs.org[6] 2.3 - acs.org[3]

• 2 - acs.org[2]

• 1 - rsc.org[1] 5.4 - helsinki.fi[4] 6.8 - thieme-connect.com[8]

• 5 - thieme-connect.de[5]

Sources

• 1. Rationalizing the diverse reactivity of [1.1.1]propellane through σ–π-delocalization - Chemical Science (RSC Publishing) DOI:10.1039/D0SC01386B [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. helda.helsinki.fi [helda.helsinki.fi]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Pharmacokinetic Profiling of Bicyclo[1.1.1]pentane Derivatives vs. Phenyl Rings: A Comparative Guide

Introduction: The "Flatland" Problem and the Rise of BCP

In modern drug development, the overreliance on planar, sp2-hybridized aromatic rings has historically contributed to high lipophilicity, poor aqueous solubility, and rapid metabolic clearance. To combat this, the bicyclo[1.1.1]pentane (BCP) motif has emerged as a premier nonclassical bioisostere for the para-substituted phenyl ring[1]. By replacing a flat aromatic system with a three-dimensional (3D), sp3-rich aliphatic core, researchers can fundamentally alter a molecule's pharmacokinetic (PK) profile while preserving its critical exit vectors and receptor binding affinities[2].

Structural & Geometric Causality

A para-substituted phenyl ring presents substituents at an angle of 180° with a distance of ~2.8 Å. The BCP core mimics this linear geometry—featuring an exit angle of 180° and a distance of ~3.3 Å between substituents—allowing it to fit seamlessly into the same binding pockets[3].

However, the causality behind BCP's superior PK profile lies in its electronic and 3D structural differences:

• Disruption of π-π Stacking: The lack of π-electrons in BCP eliminates the intermolecular π-π stacking interactions that typically lead to high crystal lattice energies (poor solubility) and high non-specific protein binding[4].

• Increased sp3 Fraction (Fsp3): The highly 3D nature of the sp3 carbons thermodynamically favors solvation by water molecules, directly improving aqueous solubility and often reducing lipophilicity (LogP/LogD)[5].

Logical flowchart of the physicochemical impact of BCP vs. Phenyl ring substitution.

Comparative Pharmacokinetic Data

The translation of these geometric properties into in vivo and in vitro PK improvements is best illustrated through two landmark case studies.

Case Study 1: γ-Secretase Inhibitors

During the optimization of the γ-secretase inhibitor BMS-708,163, replacing the central para-fluorophenyl ring with a BCP motif yielded Compound 3[1]. This single bioisosteric substitution maintained enzyme inhibition while significantly improving passive permeability and aqueous solubility. In vivo, these modified biopharmaceutical properties translated into a ~4-fold increase in both Cmax and AUC in a mouse model[1].

Case Study 2: LpPLA2 Inhibitors (Darapladib Analogs)

Darapladib is a well-characterized LpPLA2 inhibitor containing a biaryl system[6]. Replacing the internal phenyl spacer with a BCP core (yielding Compound 5) disrupted molecular planarity and reduced the aromatic ring count[5]. While the ChromLogD7.4 slightly increased (from 6.3 to 7.0), the kinetic solubility increased 9-fold, and thermodynamic solubility in FaSSIF improved nearly 3-fold (>1000 μg/mL). Furthermore, the BCP analog demonstrated excellent permeability (705 nm/s) and maintained a very low human liver microsomal clearance (1.22 mL/min/g)[5].

Data Presentation: Quantitative PK Comparison

Parameter	Darapladib (Phenyl Core)	Compound 5 (BCP Core)	Pharmacokinetic Impact
Kinetic Solubility (CLND)	8 μM	74 μM	9.25x Improvement
Thermodynamic Sol. (FaSSIF)	399 μg/mL	>1000 μg/mL	>2.5x Improvement
Permeability (AMP)	230 nm/s	705 nm/s	3x Improvement
ChromLogD7.4	6.3	7.0	Slight Increase (Tolerated)
HLM Clearance (CLint)	Not Reported	1.22 mL/min/g	Highly Stable
(Data adapted from the LpPLA2 inhibitor comparative study[5])

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness and reproducibility, the following protocols detail the methodologies used to derive the comparative PK data. Every step is designed as a self-validating system to prevent false positives and ensure data integrity.

Protocol 1: In Vitro Metabolic Stability (Human Liver Microsomes)

Rationale: HLMs contain the full complement of Cytochrome P450 (CYP) enzymes. By measuring the parent compound's disappearance over time, we calculate intrinsic clearance (CLint), a primary driver of in vivo half-life.

• Preparation: Prepare a 1 μM solution of the test compound (Phenyl vs. BCP analog) in 0.1 M potassium phosphate buffer (pH 7.4). Self-Validation: Include Verapamil as a high-clearance positive control to verify baseline CYP activity in the microsome batch.

• Incubation: Pre-incubate the compound with HLMs (0.5 mg/mL protein concentration) at 37°C for 5 minutes. Initiate the reaction by adding NADPH (1 mM final concentration), the essential electron-donating cofactor for CYP enzymes.

• Time-Course Sampling & Quenching: Extract 50 μL aliquots at 0, 5, 15, 30, and 45 minutes. Immediately quench each aliquot in 150 μL of ice-cold acetonitrile containing an internal standard. Causality: Cold acetonitrile instantly denatures the microsomal proteins, halting enzymatic metabolism and providing an exact snapshot of the remaining drug.

• Centrifugation & Analysis: Centrifuge at 4000 rpm for 15 minutes to pellet the precipitated proteins. Analyze the supernatant via LC-MS/MS to quantify the remaining parent compound and calculate the half-life (t1/2) and CLint.

Step-by-step experimental workflow for the Human Liver Microsome (HLM) clearance assay.

Protocol 2: Thermodynamic Solubility in FaSSIF

Rationale: Fasted State Simulated Intestinal Fluid (FaSSIF) mimics the bile salt and lecithin micelles of the human gut, providing a more biologically relevant solubility measure than pure aqueous buffers[5].

• Equilibration: Add excess solid compound (e.g., 2 mg) to 1 mL of FaSSIF (pH 6.5). Self-Validation: Run a known highly soluble compound (e.g., Propranolol) and a poorly soluble compound (e.g., Amiodarone) in parallel to validate the micellar solubilization capacity of the prepared FaSSIF batch.

• Agitation: Shake the suspension at 37°C for 24 hours. Causality: A 24-hour window ensures the system reaches thermodynamic equilibrium, transitioning from metastable states to the lowest-energy crystal lattice.

• Filtration: Filter the suspension through a 0.22 μm PTFE syringe filter to remove all undissolved solid particles.

• Quantification: Dilute the filtrate appropriately and quantify the dissolved concentration using HPLC-UV against a known calibration curve.

References

• Stepan, A. F. et al. "Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor." Journal of Medicinal Chemistry (2012). URL:[Link]

• "Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor." ACS Medicinal Chemistry Letters / PMC (2016). URL:[Link]

• "Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor." ACS Publications (2016). URL:[Link]

• "A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR." PMC (2022). URL:[Link]

• "(Bio)isosteres of ortho- and meta-substituted benzenes." Beilstein Journal of Organic Chemistry (2024). URL:[Link]

Sources

• 1. Application of the bicyclo[1.1.1]pentane motif as a nonclassical phenyl ring bioisostere in the design of a potent and orally active γ-secretase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - (Bio)isosteres of ortho- and meta-substituted benzenes [beilstein-journals.org]
• 4. Application of Bicyclo[1.1.1]pentane in Drug Development Research [bldpharm.com]
• 5. Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Mass Spectrometry Fragmentation Analysis of 1-Iodobicyclo[1.1.1]pentane

Introduction: The Rise of a Strained Scaffold in Drug Discovery

The bicyclo[1.1.1]pentane (BCP) moiety has emerged from a niche curiosity of physical organic chemistry to a highly valued scaffold in modern drug discovery.[1][2] Its rigid, three-dimensional structure serves as a non-classical bioisostere for common groups like 1,4-disubstituted phenyl rings, internal alkynes, and tert-butyl groups.[2] The introduction of a BCP core can significantly improve key pharmaceutical properties, including aqueous solubility and metabolic stability, while maintaining or enhancing biological activity.[2]

Central to the synthesis of diverse BCP derivatives is 1-iodobicyclo[1.1.1]pentane, a stable, crystalline solid that serves as a versatile precursor for introducing the BCP cage into more complex molecules.[1][3][4] As these novel compounds advance through the development pipeline, their robust analytical characterization becomes paramount. Mass spectrometry (MS) is an indispensable tool for this purpose, providing not only confirmation of molecular weight but also crucial structural information through fragmentation analysis.

This guide provides an in-depth analysis of the expected mass spectrometric fragmentation behavior of 1-iodobicyclo[1.1.1]pentane. We will compare two common ionization and fragmentation techniques—Electron Ionization (EI) and Electrospray Ionization with Collision-Induced Dissociation (ESI-CID)—to illustrate how the choice of method influences the data obtained. Furthermore, we will contrast the fragmentation of the highly strained BCP core with that of less strained bicyclic systems to highlight its unique chemical properties. This guide is intended for researchers, chemists, and mass spectrometrists engaged in the synthesis and analysis of BCP-containing compounds.

Part 1: Electron Ionization (EI) Mass Spectrometry: Unraveling the Radical Cation

Expertise & Rationale: Electron Ionization (EI) is a high-energy ("hard") ionization technique that bombards the analyte with 70 eV electrons. This process ejects an electron from the molecule, creating a high-energy molecular radical cation ([M]+•) that is prone to extensive and often complex fragmentation.[5] For a molecule like 1-iodobicyclo[1.1.1]pentane, with its immense ring strain (67–68 kcal/mol) and a relatively weak carbon-iodine bond, EI-MS is expected to induce a cascade of fragmentation events driven primarily by the release of this inherent strain.[3]

Proposed EI Fragmentation Pathway

• Ionization: The initial event is the removal of an electron, most likely from a lone pair on the iodine atom, which has the lowest ionization energy.[5] This forms the molecular ion at m/z 194.

• Primary Fragmentation (α-Cleavage): The most facile fragmentation is the homolytic cleavage of the weak C-I bond. This results in the loss of a neutral iodine radical (I•, 127 Da) and the formation of the bicyclo[1.1.1]pentyl cation ([C₅H₇]⁺) at m/z 67. This is anticipated to be a highly abundant, if not the base peak, in the spectrum.

• Secondary Fragmentation (Ring Opening): The [C₅H₇]⁺ cation is itself unstable due to the strained BCP core.[6] It will likely undergo rapid rearrangement and fragmentation to release this strain. This can lead to the loss of neutral molecules like ethene (C₂H₄, 28 Da) or propene (C₃H₆, 42 Da), resulting in smaller fragment ions. The fragmentation of other small bicyclic rings often proceeds through losses of small alkyl groups and ring cleavages.[7]

The presence of iodine's single stable isotope (¹²⁷I) means we do not expect the characteristic isotopic patterns seen with chlorine or bromine.[8][9]

Diagram: Proposed EI Fragmentation of 1-Iodobicyclo[1.1.1]pentane

Caption: Proposed EI fragmentation pathway for 1-iodobicyclo[1.1.1]pentane.

Data Summary: Predicted EI-MS Fragments

m/z	Proposed Formula	Identity	Comments
194	[C₅H₇I]⁺•	Molecular Ion	Expected to be of low abundance due to instability.
67	[C₅H₇]⁺	Bicyclo[1.1.1]pentyl Cation	Likely the base peak due to facile loss of I•.
53	[C₄H₅]⁺	Cyclobutenyl/Methylcyclopropenyl Cation	Result of ring opening and loss of CH₂ from [C₅H₇]⁺.
41	[C₃H₅]⁺	Allyl Cation	Common fragment from hydrocarbon breakdown.
39	[C₃H₃]⁺	Propargyl/Cyclopropenyl Cation	Result of ring opening and loss of C₂H₄ from [C₅H₇]⁺.

Part 2: Electrospray Ionization & Tandem MS (ESI-MS/MS): A Controlled Approach

Expertise & Rationale: Electrospray Ionization (ESI) is a "soft" ionization technique ideal for analyzing polar or fragile molecules. It typically generates protonated molecules, [M+H]⁺, with minimal in-source fragmentation.[10] Subsequent fragmentation is achieved in a controlled, stepwise manner using tandem mass spectrometry (MS/MS), most commonly through Collision-Induced Dissociation (CID). In CID, the isolated precursor ion is accelerated and collided with an inert gas, leading to fragmentation primarily through the loss of stable neutral molecules.[11] This approach provides clear, interpretable fragmentation pathways that directly link product ions to their specific precursor.

Proposed ESI-CID Fragmentation Pathway

For 1-iodobicyclo[1.1.1]pentane, analysis in positive ion mode would generate the protonated molecule [C₅H₈I]⁺ at m/z 195.

• Precursor Ion Selection: The ion at m/z 195 is isolated in the first stage of the mass spectrometer.

• Collision-Induced Dissociation: Upon collisional activation, the most probable fragmentation pathway for the even-electron [M+H]⁺ ion is the elimination of a stable neutral molecule. The most logical candidate is the loss of hydrogen iodide (HI, 128 Da).

• Product Ion Formation: The loss of neutral HI would generate the same bicyclo[1.1.1]pentyl cation ([C₅H₇]⁺) at m/z 67 that dominates the EI spectrum. This demonstrates how different ionization and fragmentation mechanisms can converge on a common, stable product ion. Further fragmentation of the m/z 67 ion could be induced at higher collision energies, likely yielding the same secondary fragments observed in EI-MS.

Diagram: Comparative MS Workflow

Caption: Comparative workflow for EI-MS versus ESI-MS/MS analysis.

Data Summary: Predicted ESI-MS/MS Fragments

Precursor Ion (m/z)	Collision Energy	Product Ion (m/z)	Proposed Neutral Loss
195 ([C₅H₈I]⁺)	Low to Medium	67 ([C₅H₇]⁺)	HI (128 Da)
67 ([C₅H₇]⁺)	High	39 ([C₃H₃]⁺)	C₂H₄ (28 Da)

Part 3: Comparative Analysis with Less Strained Bicyclic Systems

To fully appreciate the role of ring strain in the fragmentation of 1-iodobicyclo[1.1.1]pentane, it is instructive to compare its behavior to that of other bicyclic alkanes.

Compound	Key Structural Feature	Dominant Fragmentation Pathways (EI-MS)	Reference
Bicyclo[1.1.1]pentane Core	Extreme Strain (~68 kcal/mol)	Driven by strain release; facile cleavage of exocyclic bonds (e.g., C-I) followed by cage decomposition.	[3],[6]
Bicyclo[4.1.0]heptane	Fused cyclopropane & cyclohexane rings	Ring opening of the three-membered ring, followed by losses of CH₃•, C₂H₄, C₂H₅•, and C₃H₆.	[7]
Bicyclo[3.1.0]hexane	Fused cyclopropane & cyclopentane rings	Complex pattern with major fragments at m/z 67 ([M-CH₃]⁺), 54 ([M-C₂H₄]⁺•), and 41.	[12]

Analysis: The fragmentation of less strained systems like bicyclo[4.1.0]heptane and bicyclo[3.1.0]hexane is characterized by more predictable ring-opening and cleavage events, often leading to the loss of small, stable alkyl radicals and neutral molecules.[7][12] The fragmentation cascade of the bicyclo[1.1.1]pentyl cation, by contrast, is expected to be more "explosive," driven by the significant potential energy stored in its cage structure. This comparison underscores that while general fragmentation rules apply, the unique structural and energetic properties of the BCP core are the dominant factors governing its dissociation pathways.

Experimental Protocols

Trustworthiness: The following protocols are designed to be self-validating. Successful analysis requires observing the predicted molecular or protonated ion and key fragments, with high-resolution MS confirming elemental compositions.

Protocol 1: GC/EI-MS Analysis

• Sample Preparation: Prepare a 100 µg/mL solution of 1-iodobicyclo[1.1.1]pentane in a volatile, non-polar solvent such as hexane or ethyl acetate.

• GC Separation:

  • Injector: 250 °C, Split mode (e.g., 50:1).

  • Column: Standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl methylpolysiloxane).

  • Oven Program: Start at 50 °C, hold for 1 min, ramp to 250 °C at 20 °C/min, hold for 2 min.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• MS Detection:

  • Ion Source: Electron Ionization (EI).

  • Source Temperature: 230 °C.

  • Electron Energy: 70 eV.

  • Mass Analyzer: Scan mode, m/z range 35-300.

Protocol 2: LC/ESI-MS/MS Analysis

• Sample Preparation: Prepare a 1 µg/mL solution of 1-iodobicyclo[1.1.1]pentane in 50:50 acetonitrile:water with 0.1% formic acid. (Note: Formic acid aids protonation in positive ESI mode).[11]

• LC Separation:

  • Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B, ramp to 95% B over 5 min, hold for 2 min, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

• MS/MS Detection:

  • Ion Source: Electrospray Ionization (ESI), Positive Mode.

  • Capillary Voltage: 3.5 kV.

  • Gas Temperature: 325 °C.

  • Analysis Mode: Tandem MS (MS/MS).

  • Precursor Ion: Isolate m/z 195.

  • Collision Gas: Nitrogen or Argon.

  • Collision Energy: Ramp from 10-40 eV to observe the onset of fragmentation and subsequent product ions.

  • Mass Analyzer: Scan product ions from m/z 30-200.

Conclusion

The mass spectrometric fragmentation of 1-iodobicyclo[1.1.1]pentane is governed by the interplay between its immense ring strain and the lability of the carbon-iodine bond.

• Under EI conditions, analysis will likely yield a complex spectrum dominated by the m/z 67 bicyclo[1.1.1]pentyl cation, formed via the loss of an iodine radical from the molecular ion.

• Under ESI-MS/MS conditions, a much cleaner product ion spectrum is expected, showing the conversion of the protonated molecule (m/z 195) to the same m/z 67 cation through the controlled loss of neutral HI.

The choice of technique depends on the analytical goal. GC/EI-MS provides a characteristic fingerprint for library matching, while LC/ESI-MS/MS offers targeted, unambiguous structural confirmation, which is often preferred in modern drug development workflows. Understanding these distinct fragmentation behaviors is critical for the accurate identification and structural elucidation of the novel and increasingly important class of BCP-containing molecules.

References

• Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. Organic Letters - ACS Publications. [Link]

• RDA fragmentation in small cis-and trans-fused bicyclic rings. ResearchGate. [Link]

• Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts. PMC. [Link]

• Recent Advances in the Synthetic Chemistry of Bicyclo[1.1.1]pentane. Journal of Synthetic Organic Chemistry, Japan. [Link]

• Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. ResearchGate. [Link]

• Bridge Functionalisation of Bicyclo[1.1.1]pentane Derivatives. PMC. [Link]

• The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. ChemRxiv. [Link]

• Strain visualization for strained macrocycles. Chemical Science (RSC Publishing). [Link]

• Strain Visualization for Strained Macrocycles. ChemRxiv. [Link]

• Fragmentation of Bicyclic γ-Silyloxy-β-hydroxy-α-diazolactones as an Approach to Ynolides. The Journal of Organic Chemistry. [Link]

• Bicyclo[3.1.1]heptan-3-one, 2,6,6-trimethyl-, (1α,2α,5α)-. NIST WebBook. [Link]

• Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. III. Diagnostic Ions in Multiple Ring Carbo- and Heterocycles, and Mono-Functional Derivatives. AIP Publishing. [Link]

• Ion fragmentation of small molecules in mass spectrometry. SlideShare. [Link]

• Chemoselective bicyclobutane-based mass spectrometric detection of biological thiols uncovers human and bacterial metabolites. PMC. [Link]

• Strain Visualization for Strained Macrocycles. The Royal Society of Chemistry. [Link]

• Fragmentation mechanisms in electron impact mass spectrometry. University of Copenhagen. [Link]

• Direct, Competitive Comparison of Linear, Monocyclic, and Bicyclic Libraries Using mRNA Display. ACS Publications. [Link]

• Mass spectrometric studies of structural isomers. I. Mono- and bicyclic C7H12 molecules. Journal of the American Chemical Society. [Link]

• Comparative Analysis of Binary Similarity Measures for Compound Identification in Mass Spectrometry-Based Metabolomics. PMC. [Link]

• Mass Spectrometry | Interpreting Spectra | Chlorine & Haloalkanes | A-Level Chemistry. YouTube. [Link]

• Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations. PMC. [Link]

• Mass Spec 3f Halogenoalkanes. YouTube. [Link]

• Comparative Analysis of Binary Similarity Measures for Compound Identification in Mass Spectrometry-Based Metabolomics. ResearchGate. [Link]

• Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data. RSC Publishing. [Link]

• Fragmentation pathways of odd- and even-electron N-alkylated synthetic cathinones. Glen Jackson - West Virginia University. [Link]

• Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts. The Journal of Organic Chemistry. [Link]

• Bicyclo[3.1.1]hept-2-ene-2-carboxaldehyde, 6,6-dimethyl-. NIST WebBook. [Link]

• Bicyclo[3.1.0]hexane. NIST WebBook. [Link]

Sources

• 1. Nucleophilic Substitution of 1,3-Diiodobicyclo[1.1.1]pentane: Synthesis of Bicyclo[1.1.1]pentylpyridinium, Quinolinium, Isoquinolinium, and Pyrazolium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thieme-connect.de [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. thiele.ruc.dk [thiele.ruc.dk]
• 6. Bridge Functionalisation of Bicyclo[1.1.1]pentane Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.aip.org [pubs.aip.org]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. uab.edu [uab.edu]
• 12. Bicyclo[3.1.0]hexane [webbook.nist.gov]

A Comparative Guide to the Structural Validation of 1-iodobicyclo[1.1.1]pentane Cross-Coupling Products: Why X-ray Crystallography Remains the Gold Standard

In the landscape of modern drug discovery, the quest for novel molecular scaffolds that enhance physicochemical properties is relentless. Bicyclo[1.1.1]pentanes (BCPs) have emerged as compelling bioisosteres for para-substituted benzene rings, tert-butyl groups, and alkynes, offering improvements in properties like solubility and metabolic stability.[1][2][3][4] The cross-coupling of 1-iodobicyclo[1.1.1]pentane has become a cornerstone for introducing this unique, rigid, three-dimensional motif into complex molecules.[1][4] However, the very structural rigidity that makes BCPs desirable also presents challenges for unambiguous structural characterization. This guide provides an in-depth comparison of analytical techniques for the structural validation of 1-iodobicyclo[1.1.1]pentane cross-coupling products, with a focus on why single-crystal X-ray crystallography remains the definitive method.

The Bicyclo[1.1.1]pentane Core: A Double-Edged Sword

The BCP cage is a highly strained system, possessing significant strain energy.[1] This inherent strain influences its reactivity and the geometry of its derivatives. While this unique geometry is advantageous for mimicking the exit vectors of a para-substituted benzene ring, it can lead to unusual spectroscopic signatures that complicate analysis by routine methods like Nuclear Magnetic Resonance (NMR) spectroscopy.[1][5] For instance, the through-space coupling between bridgehead protons and other nuclei within the cage can be complex to interpret.[5] Therefore, while NMR and mass spectrometry are indispensable tools for initial characterization, they may not definitively confirm the precise connectivity and three-dimensional arrangement of atoms in novel BCP-containing compounds.

X-ray Crystallography: The Unambiguous Gold Standard

Single-crystal X-ray crystallography provides a direct visualization of the molecular structure at atomic resolution.[6][7] By analyzing the diffraction pattern of X-rays passing through a single crystal, one can determine precise bond lengths, bond angles, and the overall molecular geometry.[6] This technique is particularly crucial for BCP derivatives as it can unequivocally confirm:

• Connectivity: The exact points of attachment of the coupled fragments to the BCP core.

• Stereochemistry: The relative and absolute configuration of all stereocenters.

• Conformation: The precise three-dimensional arrangement of the molecule in the solid state.

The structure of several BCP-containing products has been confirmed by X-ray analysis, providing definitive proof of their molecular architecture.[8][9][10][11][12]

A Comparative Look at Validation Techniques

While X-ray crystallography is the gold standard, obtaining suitable single crystals can be a significant hurdle.[6][13] Therefore, a multi-faceted approach employing a combination of techniques is often necessary.

Technique	Strengths	Limitations in the Context of BCPs
Single-Crystal X-ray Crystallography	Unambiguous 3D structure determination.[6][7]	Requires high-quality single crystals, which can be difficult to grow.
NMR Spectroscopy (¹H, ¹³C, ¹⁹F)	Provides information on connectivity and the chemical environment of atoms in solution.[6]	Complex coupling patterns in BCP systems can be difficult to interpret definitively.[5] May not distinguish between certain isomers without extensive 2D NMR experiments and comparison to standards.
Mass Spectrometry (HRMS)	Provides highly accurate molecular weight, confirming the elemental composition.	Does not provide information on connectivity or stereochemistry. Fragmentation patterns can be complex and may not be sufficient for unambiguous identification.
Powder X-ray Diffraction (PXRD)	Can provide structural information from polycrystalline powders.[14]	Resolution is generally lower than single-crystal XRD, and it may not be sufficient for de novo structure determination of complex molecules.
Cryo-electron Microscopy (Cryo-EM)	Emerging as a powerful tool for structural determination, especially for large molecules and complexes that are difficult to crystallize.[13][15][16]	Less commonly used for small molecules and may not provide the same level of atomic resolution as X-ray crystallography for these systems.

Experimental Workflow: From Synthesis to Validated Structure

The following workflow outlines the key steps in the synthesis and structural validation of a product from the cross-coupling of 1-iodobicyclo[1.1.1]pentane.

Caption: A typical workflow for the synthesis and structural validation of BCP cross-coupling products.

Protocol: Suzuki Cross-Coupling of 1-Iodobicyclo[1.1.1]pentane

This protocol is a representative example of a Suzuki cross-coupling reaction used to functionalize the BCP core.

Materials:

• 1-iodobicyclo[1.1.1]pentane

• Aryl or heteroaryl boronic acid or boronate ester

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., Toluene, Dioxane, DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry reaction flask under an inert atmosphere, add 1-iodobicyclo[1.1.1]pentane (1.0 eq.), the boronic acid/ester (1.1-1.5 eq.), the palladium catalyst (0.01-0.05 eq.), and the base (2.0-3.0 eq.).

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the appropriate temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol: Crystallization for X-ray Analysis

Obtaining high-quality crystals is often the most challenging step.

Methods:

• Slow Evaporation: Dissolve the purified compound in a suitable solvent or solvent mixture (e.g., dichloromethane/hexane, ethyl acetate/heptane) in a loosely capped vial. Allow the solvent to evaporate slowly over several days.

• Vapor Diffusion: Place a concentrated solution of the compound in a small vial. Place this vial inside a larger, sealed container with a more volatile solvent in which the compound is less soluble. The vapor from the outer solvent will slowly diffuse into the inner vial, reducing the solubility of the compound and promoting crystallization.

• Cooling: Prepare a saturated solution of the compound at an elevated temperature and allow it to cool slowly to room temperature or below.

Protocol: Single-Crystal X-ray Diffraction Data Collection and Structure Refinement

This is a specialized process typically performed by a crystallographer.

• A suitable single crystal is selected and mounted on a goniometer.

• The crystal is placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion.

• The crystal is irradiated with a monochromatic X-ray beam, and the diffraction data are collected on a detector.[17]

• The collected data are processed to determine the unit cell dimensions and the intensities of the reflections.

• The structure is solved using direct methods or Patterson methods to obtain an initial electron density map.[7]

• An atomic model is built into the electron density map and refined against the experimental data to optimize the fit.[7]

• The quality of the final model is assessed using metrics such as the R-value.[17]

The Causality Behind Experimental Choices

The choice to pursue X-ray crystallography, despite the potential difficulties in obtaining suitable crystals, is driven by the need for certainty. In drug discovery, an incorrect structural assignment can lead to the misinterpretation of structure-activity relationships (SAR), wasting significant time and resources. The BCP motif, with its unique and constrained geometry, amplifies this risk. While NMR and MS provide essential preliminary data, they often leave room for ambiguity that is unacceptable in a regulated development environment. The definitive, three-dimensional data from X-ray crystallography provides the authoritative grounding necessary to confidently advance a compound through the drug development pipeline.

Conclusion

The incorporation of the bicyclo[1.1.1]pentane scaffold is a valuable strategy in modern medicinal chemistry. However, the unique structural features of BCPs necessitate a rigorous approach to structural validation. While a suite of analytical techniques should be employed for comprehensive characterization, single-crystal X-ray crystallography stands alone in its ability to provide unambiguous, atomic-level structural information. For researchers, scientists, and drug development professionals working with these novel and promising compounds, investing the effort to obtain a crystal structure is a critical step to ensure the integrity of their research and the ultimate success of their programs.

References

• BenchChem Technical Support Team. (2025).

• Michon, E., & Olanier, O. (2016). Cryo-microscopy, an alternative to the X-ray crystallography?. médecine/sciences, 32(8-9), 748-753. [Link]

• Sun, J., et al. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics, 19(6), 1735-1748. [Link]

• Kumar, A., et al. (2021). Beyond X-rays: an overview of emerging structural biology methods. Protein Science, 30(2), 261-274. [Link]

• de Meijere, A., et al. (2000). Bicyclo[1.1.1]pentanes, [n]Staffanes, [1.1.1]Propellanes, and Tricyclo[2.1.0.02,5]pentanes. Chemical Reviews, 100(1), 1-100. [Link]

• Shire, B. R., & Anderson, E. A. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. JACS Au, 3(6), 1539-1553. [Link]

• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). The Journal of Organic Chemistry, 86(14), 9513-9524. [Link]

• O'Sullivan, S., et al. (2022). Synthesis and Biological Evaluation of Bicyclo[1.1.1]pentane-Containing Aromatic Lipoxin A4 Analogues. Organic Letters, 24(32), 5905-5910. [Link]

• Anderson, E. A., et al. (2018). Synthesis and applications of highly functionalized 1-halo-3-substituted bicyclo[1.1.1]pentanes. Chemical Science, 9(23), 5222-5227. [Link]

• Mykhailiuk, P. K. (2026). The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. ChemRxiv. [Link]

• O'Sullivan, S., et al. (2022). Synthesis and Biological Evaluation of Bicyclo[1.1.1]pentane-Containing Aromatic Lipoxin A4 Analogues. Organic Letters, 24(32), 5905-5910. [Link]

• Shire, B. R., & Anderson, E. A. (2023). Conquering the Synthesis and Functionalization of Bicyclo[1.1.1]pentanes. Semantic Scholar. [Link]

• Mykhailiuk, P. K., et al. (2021). Large-Scale Synthesis and Modifications of Bicyclo[1.1.1]pentane-1,3-dicarboxylic Acid (BCP). PMC. [Link]

• Kasch, M., et al. (2006). Liquid Crystalline Bicyclo[1.1.1]pentane Derivatives. Molecular Crystals and Liquid Crystals, 454(1), 139-151. [Link]

• Mykhailiuk, P. K. (2026). The LARGEST library of Bicyclo[1.1.1]pentanes for Drug Discovery enabled by Light. ChemRxiv. [Link]

• Uchiyama, M., & Koike, T. (2018). Recent Advances in the Synthetic Chemistry of Bicyclo[1.1.1]pentane. The Chemical Record, 18(11), 1629-1637. [Link]

• Macmillan, D. W. C., et al. (2025). Rapid access to 3-substituted bicyclo[1.1.1]pentanes. Macmillan Group. [Link]

• Mykhailiuk, P. K., et al. (2024). Light-enabled scalable synthesis of bicyclo[1.1.1]pentane halides and their functionalizations. ResearchGate. [Link]

• Lazzeretti, P., et al. (1995). Ab initio and experimental study of NMR coupling constants in bicyclo[1.1.1]pentane. Journal of the Chemical Society, Faraday Transactions, 91(21), 4031-4035. [Link]

• Wang, F., et al. (n.d.). A general synthesis of complex bicyclo[1.1.1]pentanes via a multi-component cascade atom transfer radical addition. ChemRxiv. [Link]

• Scott, J. S., et al. (2016). Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor. ACS Medicinal Chemistry Letters, 7(10), 935-940. [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(Pt 2), 148-155. [Link]

• The Protein Data Bank. (2021, September 26). Understanding x-ray crystallography structures [Video]. YouTube. [Link]

• PDB-101. (n.d.). Crystallographic Structure Factors and Electron Density, Resolution, and R-value. RCSB PDB. [Link]

• UCLA-DOE Institute. (n.d.). X-ray and EM Structure Determination Core. [Link]

• Wlodawer, A., et al. (2008). Protein Structure Analysis and Validation with X-Ray Crystallography. Current Protocols in Protein Science, Chapter 17, Unit 17.6. [Link]

• Sitte, E., et al. (2021). Investigation of the Reactivity of 1-Azido-3-iodobicyclo[1.1.1]pentane under "Click" Reaction Conditions. The Journal of Organic Chemistry, 86(1), 1238-1245. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and applications of highly functionalized 1-halo-3-substituted bicyclo[1.1.1]pentanes - Chemical Science (RSC Publishing) DOI:10.1039/C8SC01355A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Ab initio and experimental study of NMR coupling constants in bicyclo[1.1.1]pentane - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. chemrxiv.org [chemrxiv.org]
• 10. thieme-connect.de [thieme-connect.de]
• 11. researchgate.net [researchgate.net]
• 12. Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 13. JEOL USA blog | Cryo-EM vs. X-ray Crystallography [jeolusa.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. [Cryo-microscopy, an alternative to the X-ray crystallography?] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. par.nsf.gov [par.nsf.gov]
• 17. PDB-101: Learn: Guide to Understanding PDB Data: Crystallographic Data [pdb101.rcsb.org]

Safety & Regulatory Compliance

1-Iodobicyclo[1.1.1]pentane proper disposal procedures

As drug development professionals increasingly rely on bicyclo[1.1.1]pentane (BCP) derivatives as metabolically stable bioisosteres for tert-butyl and phenyl groups, the handling of bridgehead halides like 1-iodobicyclo[1.1.1]pentane has become routine in discovery laboratories. However, the unique steric environment and reactivity profile of this alkyl iodide demand specialized disposal protocols to prevent environmental contamination and laboratory safety incidents.

As a laboratory safety standard, this guide provides the mechanistic rationale and step-by-step operational workflows required for the safe handling, stabilization, and disposal of 1-iodobicyclo[1.1.1]pentane.

Physicochemical Hazard Profile & Disposal Causality

To design a safe disposal plan, we must first understand the physicochemical properties that dictate the compound's behavior in a waste stream.

Parameter	Specification	Disposal Causality & Action
CAS Number	133692-73-6	Unique identifier required for accurate EPA/RCRA waste manifesting ([1]).
Molecular Weight	194.01 g/mol	High iodine mass fraction dictates strict segregation into halogenated streams.
Chemical Class	Alkyl Iodide	Halogenated waste; requires high-temp incineration with specialized acid scrubbers ([2]).
Light Sensitivity	High (C-I bond cleavage)	Mandates the use of amber glass waste receptacles to prevent radical formation.
Thermal Stability	Degrades to volatile I₂ gas	Necessitates copper turnings in waste containers to prevent pressurization ([3]).
Incompatibilities	Alkali metals, strong bases	Requires complete low-temperature quenching prior to waste consolidation ([4]).

Mechanistic Rationale for Disposal Strategies

1. The Copper Stabilization Method The C-I bond at the bridgehead position is highly susceptible to homolytic cleavage, either photolytically or thermally. This degradation generates iodine radicals and, subsequently, iodine gas (I₂). If improperly stored in standard clear waste carboys, this degradation leads to dangerous container pressurization and toxic exposure upon opening. Introducing elemental copper acts as a radical scavenger, reacting with free iodine to form insoluble copper(I) iodide (CuI), thereby stabilizing the waste[3].

2. Segregation of Halogenated Waste 1-Iodobicyclo[1.1.1]pentane must never be mixed with non-halogenated organic waste. During incineration, halogenated compounds can form highly toxic dioxins if not processed in specific EPA-approved facilities equipped with acid scrubbers designed to capture hydrogen iodide (HI) emissions[2].

3. Quenching Organometallic Intermediates Because 1-iodobicyclo[1.1.1]pentane is frequently subjected to metal-halogen exchange using tert-butyllithium to generate 1-lithiobicyclo[1.1.1]pentane[4], waste streams often contain highly reactive, pyrophoric intermediates that must be systematically neutralized before disposal.

Operational Disposal Protocols

Protocol 1: Preparation of the Halogenated Waste Receptacle

This protocol ensures the waste container is chemically equipped to prevent gas buildup.

• Select the Container : Obtain an amber glass bottle (e.g., 1L or 4L) approved for hazardous waste.

  • Causality: Amber glass blocks UV radiation, preventing the photolytic homolytic cleavage of the C-I bond.

• Introduce the Stabilizer : Add 5–10 grams of clean copper turnings or copper mesh to the bottom of the empty container.

• Labeling : Affix a standard EPA/RCRA "Hazardous Waste" label. Explicitly check the box for "Halogenated Solvents" and write: "Contains Alkyl Iodides - Copper Stabilized."

Protocol 2: Safe Quenching and Disposal of Reaction Mixtures

This is a self-validating protocol for processing completed reactions.

• Quench Reactive Intermediates : If the compound was subjected to metal-halogen exchange, cool the reaction flask to -78 °C under an argon atmosphere. Slowly add anhydrous isopropanol dropwise until gas evolution ceases, followed by water.

  • Causality: tert-Butyllithium and lithiated bicyclopentanes are pyrophoric; sequential quenching with a bulky alcohol followed by water safely dissipates the exotherm.

• Phase Separation : Transfer the quenched mixture to a separatory funnel. Extract the organic layer containing the unreacted 1-iodobicyclo[1.1.1]pentane and halogenated solvents (e.g., Dichloromethane).

• Visual Validation (Self-Validating Step) : Observe the color of the organic layer. A pink or purple hue indicates the presence of free iodine (I₂). If purple, swirl the mixture with a small amount of copper turnings until the solution turns pale yellow or colorless. This visual change confirms complete iodine scavenging.

• Transfer to Waste : Funnel the stabilized organic layer into the prepared amber waste receptacle. Do not fill beyond 80% capacity to allow for vapor expansion.

• Secondary Containment : Store the waste bottle in a designated, ventilated secondary containment tray away from strong bases and oxidizing agents.

Disposal Decision Workflow

Workflow for the safe quenching, stabilization, and disposal of 1-Iodobicyclo[1.1.1]pentane waste.

Protocol 3: Spill Response & Decontamination

In the event of an accidental release of 1-iodobicyclo[1.1.1]pentane outside of a fume hood:

• Evacuate and Ventilate : Immediately increase ambient ventilation and clear the immediate area to prevent inhalation of volatile alkyl iodides.

• Absorb : Cover the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand. Do not use combustible materials like paper towels, as residual oxidants or reactive intermediates may ignite.

• Neutralize : If a purple iodine stain is visible on the benchtop, apply a dilute solution of sodium thiosulfate (Na₂S₂O₃). This will chemically reduce the elemental iodine to soluble, colorless iodide ions.

• Collect : Sweep the absorbed material using non-sparking tools and deposit it into a solid halogenated waste container for incineration.

References

• Title : Patai's Chemistry of Functional Groups Source : ResearchGate / John Wiley & Sons URL :[Link]

• Title: Alkyl iodide storage container and method for purification of alkyl iodide (US7617934B2)

• Title : Laboratory Hazardous Waste Management Guide Source : University of Tennessee Institute of Agriculture (UTIA) URL :[Link]

Sources

• 1. 133692-73-6|1-Iodobicyclo[1.1.1]pentane|BLD Pharm [bldpharm.com]
• 2. utiasafety.tennessee.edu [utiasafety.tennessee.edu]
• 3. US7617934B2 - Alkyl iodide storage container and method for purification of alkyl iodide - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]